ARCC-4

Core Science & Biosynthesis

The Mechanism of Action of ARCC-4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

ARCC-4 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of the Androgen Receptor (AR), a key driver in the progression of prostate cancer. This document provides an in-depth technical overview of the mechanism of action of ARCC-4, supported by quantitative data, detailed experimental protocols, and visual diagrams of the relevant biological pathways and experimental workflows. ARCC-4 leverages the cell's own ubiquitin-proteasome system to specifically target and eliminate the AR protein, offering a promising therapeutic strategy to overcome resistance to traditional AR antagonists like enzalutamide (B1683756).

Core Mechanism of Action: Targeted Protein Degradation

ARCC-4 is a heterobifunctional molecule composed of three key components: a ligand that binds to the Androgen Receptor, a ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase, and a linker connecting these two moieties.[1] Its mechanism of action is centered on hijacking the cell's natural protein disposal machinery, the Ubiquitin-Proteasome System (UPS), to induce the targeted degradation of the AR protein.[2][3]

The process unfolds as follows:

• Ternary Complex Formation: ARCC-4 simultaneously binds to the Androgen Receptor and the VHL E3 ubiquitin ligase, bringing them into close proximity and forming a ternary complex.[1][4]

• Polyubiquitination: The formation of this complex facilitates the transfer of ubiquitin molecules from the E2 ubiquitin-conjugating enzyme to lysine (B10760008) residues on the surface of the AR protein. This process, catalyzed by the VHL E3 ligase, results in the formation of a polyubiquitin (B1169507) chain on the AR.[2][4]

• Proteasomal Recognition and Degradation: The polyubiquitinated AR is then recognized by the 26S proteasome, a large protein complex responsible for degrading unwanted or damaged proteins.[2][5] The proteasome unfolds and degrades the AR into small peptides, effectively eliminating it from the cell.[2][5]

• Catalytic Cycle: After inducing the degradation of an AR molecule, ARCC-4 is released and can bind to another AR protein and E3 ligase, initiating a new cycle of degradation. This catalytic nature allows a single molecule of ARCC-4 to induce the degradation of multiple AR proteins.[3]

This mechanism of action is distinct from traditional AR inhibitors like enzalutamide, which only block the receptor's function. By inducing degradation, ARCC-4 can overcome resistance mechanisms associated with AR overexpression or mutations that affect ligand binding.[6][7]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for ARCC-4 in various preclinical studies.

Table 1: Potency and Efficacy of ARCC-4

Parameter	Cell Line	Value	Conditions	Reference(s)
DC50	VCaP	5 nM	20 hours treatment	[1]
Dmax	VCaP	>95%	20 hours treatment	[1]
AR Degradation	VCaP, LNCaP	>90%	100 nM, 6 hours	[5]
AR Degradation	Prostate Cancer Cells	>98%	100 nM, 12 hours	[1]
IC50 (Radioligand Binding Assay)	-	36 nM	-	[6]
EC50 (Apoptosis Induction)	VCaP	10-fold lower than enzalutamide	-	[4]

Table 2: Efficacy of ARCC-4 Against Clinically Relevant AR Mutants

ARCC-4 has demonstrated the ability to effectively degrade several AR mutants that are associated with resistance to conventional antiandrogen therapies.[2][6]

AR Mutant	Associated Resistance
F876L	Enzalutamide, Apalutamide
T877A	Flutamide, Glucocorticoids, Progesterone
L702H	Glucocorticoids
H874Y	Flutamide, Glucocorticoids, Progesterone
M896V	Bicalutamide

Experimental Protocols

This section provides an overview of the key experimental methodologies used to elucidate the mechanism of action of ARCC-4.

Cell Culture

• VCaP and LNCaP Cell Lines: These human prostate cancer cell lines, which endogenously express the Androgen Receptor, are commonly used to study the effects of AR-targeted therapies.

  • Culture Medium: VCaP cells are typically cultured in DMEM, while LNCaP cells are grown in RPMI-1640 medium. Both are supplemented with 10% fetal bovine serum (FBS) and penicillin/streptomycin.

  • Androgen Deprivation Studies: For experiments investigating the effect of androgens, cells are often cultured in phenol (B47542) red-free medium with charcoal-stripped FBS to remove endogenous steroids.

  • Subculturing: Cells are passaged upon reaching 70-80% confluency using trypsin-EDTA.

Western Blotting

Western blotting is a fundamental technique used to detect and quantify the levels of specific proteins, in this case, the Androgen Receptor, to assess the degradation induced by ARCC-4.

• Cell Lysis: Cells are treated with ARCC-4 or a vehicle control for the desired time and concentration. Subsequently, cells are washed with PBS and lysed using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the lysates is determined using a BCA assay to ensure equal loading of protein for each sample.

• Gel Electrophoresis and Transfer: Equal amounts of protein are separated by size using SDS-PAGE and then transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with a primary antibody specific for the Androgen Receptor. After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection reagent and imaged. The band intensity is quantified to determine the extent of AR degradation.

Tandem Ubiquitin-Binding Element (TUBE) Pull-Down Assay

This assay is used to confirm that the ARCC-4-mediated degradation of the Androgen Receptor occurs through polyubiquitination.

• Principle: TUBEs are engineered proteins that have a high affinity for polyubiquitin chains. By incubating cell lysates with TUBE-conjugated beads, polyubiquitinated proteins can be specifically pulled down and enriched.

• Procedure:

  • Cells are treated with ARCC-4 and a proteasome inhibitor (e.g., MG132) to allow for the accumulation of polyubiquitinated proteins.

  • Cells are lysed, and the lysates are incubated with TUBE-conjugated agarose (B213101) beads.

  • The beads are washed to remove non-specifically bound proteins.

  • The pulled-down proteins are eluted and analyzed by western blotting using an anti-AR antibody to detect polyubiquitinated Androgen Receptor. An increase in the high molecular weight smear of ubiquitinated AR in ARCC-4 treated cells confirms the mechanism.[2]

Cell Proliferation Assay

This assay measures the effect of ARCC-4 on the growth of prostate cancer cells.

• Procedure:

  • Cells (e.g., VCaP, LNCaP) are seeded in 96-well plates.

  • After allowing the cells to adhere, they are treated with various concentrations of ARCC-4, enzalutamide (as a comparator), or a vehicle control.

  • The cells are incubated for a defined period (e.g., 3-5 days).

  • Cell viability is assessed using a colorimetric assay such as MTT or a fluorescence-based assay like CellTiter-Glo, which measures ATP levels as an indicator of metabolically active cells.

  • The results are used to determine the concentration of ARCC-4 required to inhibit cell growth by 50% (GI50).

Apoptosis Assay

This assay is used to determine if the inhibition of cell proliferation by ARCC-4 is due to the induction of programmed cell death (apoptosis).

• Principle: A common method involves the use of Annexin V and propidium (B1200493) iodide (PI) staining followed by flow cytometry.

  • Annexin V: In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that specifically binds to PS, thereby identifying apoptotic cells.

  • Propidium Iodide (PI): PI is a fluorescent dye that can only enter cells with a compromised cell membrane, a characteristic of late apoptotic or necrotic cells.

• Procedure:

  • Cells are treated with ARCC-4 or a control.

  • The cells are harvested and stained with FITC-conjugated Annexin V and PI.

  • The stained cells are analyzed by flow cytometry.

  • The results allow for the differentiation of live cells (Annexin V-negative, PI-negative), early apoptotic cells (Annexin V-positive, PI-negative), and late apoptotic/necrotic cells (Annexin V-positive, PI-positive). An increase in the Annexin V-positive population indicates that ARCC-4 induces apoptosis.[4]

Visualizations

Signaling Pathway Diagram

Caption: Mechanism of action of ARCC-4 leading to AR degradation.

Experimental Workflow: Western Blot for AR Degradation

Caption: Workflow for assessing ARCC-4-mediated AR degradation.

Logical Relationship: ARCC-4 vs. Enzalutamide

Caption: Contrasting mechanisms of ARCC-4 and Enzalutamide.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. ARCC 4 | Androgen Receptor PROTAC Degrader | Tocris Bioscience [tocris.com]
• 4. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. genome.ucsc.edu [genome.ucsc.edu]
• 6. lncap.com [lncap.com]
• 7. genome.ucsc.edu [genome.ucsc.edu]

ARCC-4: A Technical Overview of a Potent Androgen Receptor PROTAC Degrader

For Researchers, Scientists, and Drug Development Professionals

Introduction

Androgen receptor (AR) signaling is a critical driver in the development and progression of prostate cancer.[1][2][3] Consequently, therapies targeting this pathway, such as the antagonist enzalutamide (B1683756), are frontline treatments.[4][5] However, the emergence of drug resistance, often through AR gene amplification, mutations, or overexpression, presents a significant clinical challenge, leading to castration-resistant prostate cancer (CRPC).[4][6][7]

To overcome the limitations of occupancy-based inhibitors, a new therapeutic modality, Proteolysis Targeting Chimeras (PROTACs), has been developed.[1][2][8] PROTACs are heterobifunctional molecules that induce the degradation of a target protein rather than simply inhibiting it.[2][8] ARCC-4 is a highly potent, low-nanomolar PROTAC designed to specifically target the androgen receptor for degradation.[1][9] This document provides an in-depth technical guide to the mechanism, efficacy, and experimental evaluation of ARCC-4.

Core Mechanism of Action: Hijacking the Ubiquitin-Proteasome System

ARCC-4 is an enzalutamide-based PROTAC that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[9][10][11] Its mechanism is a catalytic process involving several key steps:

• Ternary Complex Formation: ARCC-4, with its two distinct warheads, simultaneously binds to the ligand-binding domain of the Androgen Receptor and the VHL E3 ligase, forming a trimeric complex.[1][2][9]

• Induced Polyubiquitination: The proximity induced by the ternary complex allows the E3 ligase to tag the AR protein with a chain of ubiquitin molecules. This polyubiquitination marks the AR for destruction.[12]

• Proteasomal Degradation: The cell's natural disposal machinery, the 26S proteasome, recognizes the polyubiquitinated AR and degrades it into small peptides.[9][12]

• Catalytic Cycle: After inducing degradation, ARCC-4 is released and can engage another AR protein, enabling a single molecule to trigger the destruction of multiple target proteins.[12]

This degradation-based approach offers a key advantage over traditional inhibition, as it can eliminate the AR protein entirely, thereby overcoming resistance mechanisms related to AR overexpression or mutations that might otherwise render inhibitors ineffective.[4][7]

Figure 1: Mechanism of ARCC-4 induced AR degradation.

Quantitative Data Summary

ARCC-4 demonstrates potent and efficient degradation of the Androgen Receptor in various prostate cancer cell lines, significantly outperforming its parent compound, enzalutamide, in key metrics.

Table 1: In Vitro Efficacy and Potency of ARCC-4

Parameter	Value	Cell Line(s)	Conditions	Reference(s)
DC50	5 nM	VCaP	20 hours treatment	[9]
Dmax	>95%	VCaP	20 hours treatment	[1][2][9]
AR Degradation	>98%	Prostate Cancer Cells	100 nM, 12 hours	[9][10]
AR Degradation	>90%	VCaP, LNCaP	100 nM, 6 hours	[13]
IC50 (AR Binding)	36 nM	LNCaP cell lysates	Radioligand binding assay	[7]
EC50 (Apoptosis)	~10-fold lower than Enzalutamide	VCaP	Caspase-Glo 3/7 Assay	[7]

• DC50 (Degradation Concentration 50): The concentration of the degrader required to induce 50% degradation of the target protein.

• Dmax (Maximum Degradation): The maximum percentage of protein degradation achievable.

• IC50 (Inhibitory Concentration 50): The concentration of a drug that inhibits a specific biological or biochemical function by 50%.[14]

• EC50 (Effective Concentration 50): The concentration of a drug that gives half-maximal response.[14]

Table 2: Efficacy Against Clinically Relevant AR Mutants

ARCC-4 effectively degrades AR mutants known to be associated with resistance to antiandrogen therapies.[9][12]

AR Mutant	Associated Resistance	ARCC-4 Activity	Reference(s)
F876L	Resistance to Enzalutamide	Effective Degradation	[7][12]
T877A	Resistance to various antiandrogens	Effective Degradation	[12]
L702H	Resistance to various antiandrogens	Effective Degradation	[12]
H874Y	Resistance to various antiandrogens	Effective Degradation	[12]
M896V	Resistance to various antiandrogens	Effective Degradation	[12]

Signaling Pathway Context

The canonical androgen signaling pathway is central to prostate cell function and prostate cancer proliferation. Androgens like testosterone (B1683101) and dihydrotestosterone (B1667394) (DHT) bind to AR in the cytoplasm, causing it to dissociate from heat shock proteins, dimerize, and translocate to the nucleus.[6][15][16] There, it binds to Androgen Response Elements (AREs) on DNA, driving the transcription of genes essential for cell growth and survival.[15][16] ARCC-4 intervenes by targeting the AR protein for degradation, thereby preventing all downstream signaling events.

Figure 2: ARCC-4 intervention in the AR signaling pathway.

Detailed Experimental Protocols

The characterization of ARCC-4 involves a series of standard and specialized biochemical and cell-based assays.

1. In Vitro AR Degradation Assay (Western Blot)

• Objective: To quantify the degradation of AR protein levels following treatment with ARCC-4.

• Methodology:

  • Cell Culture: Plate AR-positive prostate cancer cells (e.g., VCaP, LNCaP) in 6-well plates and allow them to adhere overnight.[17]

  • Treatment: Treat cells with varying concentrations of ARCC-4 (e.g., 0.1 nM to 10,000 nM) or a vehicle control (e.g., DMSO) for a specified time course (e.g., 2, 6, 12, 24 hours).[9][13]

  • Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[17]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.[17]

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer to a PVDF membrane.[17]

  • Immunoblotting: Block the membrane with 5% non-fat milk in TBST for 1 hour. Incubate with a primary antibody against AR (and a loading control like tubulin or GAPDH) overnight at 4°C. Wash and incubate with an HRP-conjugated secondary antibody for 1 hour.[17]

  • Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate. Quantify band intensity using densitometry software.

2. Cell Proliferation Assay (e.g., CellTiter-Glo®)

• Objective: To determine the effect of ARCC-4 on the proliferation of prostate cancer cells.

• Methodology:

  • Cell Seeding: Seed VCaP or LNCaP cells in opaque-walled 96-well plates at a density of ~5000 cells/well.[18]

  • Treatment: After 24 hours, treat cells with a serial dilution of ARCC-4, enzalutamide, and relevant controls.

  • Incubation: Incubate plates for 5-7 days to allow for effects on proliferation.

  • Measurement: Add CellTiter-Glo® reagent, which measures ATP levels as an indicator of cell viability. Read luminescence on a plate reader.

  • Analysis: Normalize data to vehicle-treated controls and plot a dose-response curve to calculate the IC50 for growth inhibition.

3. Tandem Ubiquitin Binding Element (TUBE) Pull-Down Assay

• Objective: To confirm that ARCC-4 induces the polyubiquitination of AR.[12]

• Methodology:

  • Cell Treatment: Treat VCaP cells with a high concentration of ARCC-4 (e.g., 1 µM) for a short duration (e.g., 2.5 hours) to capture the ubiquitination event before complete degradation.[13] Include a proteasome inhibitor (e.g., epoxomicin) to allow accumulation of polyubiquitinated proteins.

  • Lysis: Lyse cells under denaturing conditions to disrupt protein-protein interactions but preserve the covalent ubiquitin linkage.

  • Pull-Down: Incubate the cell lysate with TUBE1 agarose (B213101) beads, which have a high affinity for polyubiquitin (B1169507) chains.

  • Washing and Elution: Wash the beads extensively to remove non-specifically bound proteins. Elute the captured polyubiquitinated proteins.

  • Western Blot: Analyze the eluate by Western blotting using an anti-AR antibody to detect the presence of polyubiquitinated AR. An enrichment of high molecular weight AR species indicates successful polyubiquitination.[13]

Figure 3: General experimental workflow for ARCC-4 evaluation.

Conclusion and Future Directions

ARCC-4 represents a significant advancement in the targeting of the Androgen Receptor.[4] By inducing its degradation, ARCC-4 effectively ablates AR signaling, inhibits the proliferation of prostate cancer cells, and circumvents common mechanisms of resistance to traditional antiandrogen therapies.[7][9] Its ability to degrade clinically relevant AR mutants highlights its potential therapeutic benefits in contexts where current drugs fail.[1][12] The data strongly support that ARCC-4 is not only a powerful tool for probing AR biology but also a promising lead compound for the development of new treatments for castration-resistant prostate cancer.[1][2] Further preclinical and in vivo studies are warranted to fully evaluate its therapeutic potential.

References

• 1. ARCC-4 is a Highly Potent PROTAC Androgen Receptor Degrader | MedChemExpress [medchemexpress.eu]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. Androgen receptor signaling in prostate cancer development and progression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance | Semantic Scholar [semanticscholar.org]
• 5. annualreviews.org [annualreviews.org]
• 6. mdpi.com [mdpi.com]
• 7. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. rndsystems.com [rndsystems.com]
• 11. ARCC 4 | Androgen Receptor PROTAC Degrader | Tocris Bioscience [tocris.com]
• 12. PROTACs in the Management of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. 50% of what? How exactly are IC50 and EC50 defined? - FAQ 1356 - GraphPad [graphpad.com]
• 15. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]

The PROTAC ARCC-4: A Technical Guide to its Mechanism of Action in Androgen Receptor Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

The androgen receptor (AR) is a critical driver of prostate cancer progression. While therapies targeting AR have been successful, the development of resistance, often through AR overexpression or mutation, remains a significant clinical challenge. ARCC-4, a Proteolysis Targeting Chimera (PROTAC), represents a novel therapeutic strategy designed to overcome these resistance mechanisms by inducing the targeted degradation of the AR protein. This technical guide provides an in-depth overview of the mechanism of action of ARCC-4, detailing its effects on AR signaling, and presenting the experimental protocols used to elucidate its function.

Mechanism of Action of ARCC-4

ARCC-4 is a heterobifunctional molecule that co-opts the cell's natural protein disposal system to eliminate the androgen receptor. It is composed of a ligand that binds to the AR and another ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase. By simultaneously binding to both AR and VHL, ARCC-4 forms a ternary complex, which brings the E3 ligase in close proximity to the AR. This proximity facilitates the polyubiquitination of AR by the E3 ligase complex. The polyubiquitinated AR is then recognized and degraded by the 26S proteasome, leading to a significant reduction in total AR protein levels within the cell. This degradation-based mechanism is distinct from traditional inhibitors that merely block the receptor's function and can be effective even when AR is overexpressed or mutated.[1][2]

Figure 1: Mechanism of ARCC-4 induced Androgen Receptor degradation.

Quantitative Data on ARCC-4 Activity

The efficacy of ARCC-4 has been quantified through various in vitro experiments, demonstrating its potent and rapid degradation of the androgen receptor.

Parameter	Cell Line	Value	Description
DC50	VCaP	5 nM	Concentration of ARCC-4 required to degrade 50% of AR protein after a 20-hour treatment.[3]
Dmax	VCaP	>95%	Maximum degradation of AR protein achieved with ARCC-4 treatment after 20 hours.[3]
Degradation Kinetics	VCaP	~90% degradation by 4h	Time-course analysis shows rapid onset of AR degradation with 100 nM ARCC-4.[1]
Degradation Kinetics	VCaP	>98% degradation by 12h	Near-complete degradation of AR is observed after a 12-hour treatment with 100 nM ARCC-4.[1]
Apoptosis Induction (EC50)	VCaP	10-fold lower than enzalutamide (B1683756)	ARCC-4 is significantly more potent at inducing apoptosis in castration-resistant prostate cancer cells compared to the standard-of-care inhibitor, enzalutamide.

Experimental Protocols

Detailed methodologies for the key experiments used to characterize the effects of ARCC-4 on androgen receptor signaling are provided below.

Western Blotting for AR Degradation

This protocol is used to qualitatively and quantitatively assess the levels of AR protein in cells following treatment with ARCC-4.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer (50 mM Tris pH 7.5, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitors.[1]

  • Centrifuge lysates at 15,000 rpm to pellet cell debris.[1]

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein by boiling in Laemmli buffer.

  • Separate proteins by SDS-polyacrylamide gel electrophoresis.

  • Transfer proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.[1]

  • Incubate the membrane with a primary antibody specific for AR overnight at 4°C.[1]

  • Wash the membrane three times with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Visualize protein bands using an enhanced chemiluminescence (ECL) detection reagent.[1]

Figure 2: Experimental workflow for Western Blotting analysis.

Cell Proliferation Assay

This assay measures the effect of ARCC-4 on the growth of prostate cancer cells.

• Cell Seeding:

  • Seed 5,000 cells per well in a 96-well plate in the appropriate culture medium.[1]

  • For VCaP cells, use phenol (B47542) red-free DMEM with 10% charcoal-stripped FBS.[1]

  • Incubate for 3 days at 37°C.[1]

• Compound Treatment:

  • Treat cells with a serial dilution of ARCC-4 or control compounds.

• Incubation:

  • Incubate the plates for a specified period (e.g., 72 hours).

• Viability Measurement:

  • Assess cell viability using a commercially available assay such as CellTiter-Glo® (Promega) or by staining with crystal violet.

• Data Analysis:

  • Normalize the data to vehicle-treated controls and plot dose-response curves to determine the GI50 (concentration for 50% growth inhibition).

Apoptosis Assay (Caspase-Glo 3/7 Assay)

This assay quantifies the induction of apoptosis by measuring the activity of caspases 3 and 7, key executioner caspases.

• Cell Seeding:

  • Seed 5,000 VCaP cells per well in a 96-well plate in phenol red-free DMEM with 10% charcoal-stripped FBS.[1]

  • Incubate for 48 hours at 37°C.[1]

• Compound Treatment:

  • Add 4x concentrated ARCC-4 or control compounds to the wells to achieve the final desired concentrations.[1]

• Incubation:

  • Incubate the treated cells for 48 hours at 37°C.[1]

• Caspase Activity Measurement:

  • Add Caspase-Glo® 3/7 Reagent (Promega, G8091) to each well and incubate at room temperature for 1 hour.[1]

• Luminescence Reading:

  • Measure the luminescence of each well using a luminometer.[1]

• Data Analysis:

  • Analyze and plot the data using appropriate software to determine the EC50 for apoptosis induction.[1]

Tandem Ubiquitin Binding Elements (TUBE1) Pull-Down Assay

This assay is used to detect the polyubiquitination of AR induced by ARCC-4.

• Cell Treatment:

  • Treat VCaP cells with 1 µM of ARCC-4, enzalutamide, epimer, or vehicle for 2.5 hours at 37°C.[1]

• Cell Lysis:

  • Lyse cells in a buffer containing 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 1 mM EDTA, 1% NP-40, and 10% glycerol, supplemented with protease, phosphatase, and deubiquitinase inhibitors.[1]

  • Clear the lysates by centrifugation at 15,000 RPM for 10 minutes.[1]

• Pull-Down:

  • Incubate equal amounts of the supernatant with 25 µL of TUBE1 agarose (B213101) beads for 2 hours at 4°C.[1]

• Washing and Elution:

  • Collect the beads by centrifugation, wash them, and resuspend them in 2x SDS buffer.[1]

  • Boil the beads for 5 minutes to elute the bound proteins.[1]

• Western Blotting:

  • Analyze the eluted proteins by SDS-PAGE and Western blotting using an anti-AR antibody to detect polyubiquitinated AR.[1]

Figure 3: Workflow for the TUBE1 Pull-Down Assay.

Conclusion

ARCC-4 demonstrates a potent and effective mechanism for reducing androgen receptor levels in prostate cancer cells. By hijacking the VHL E3 ligase to induce proteasomal degradation of AR, ARCC-4 overcomes the limitations of traditional AR inhibitors. The quantitative data and detailed experimental protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals working to advance novel therapies for prostate cancer. The ability of ARCC-4 to degrade clinically relevant AR mutants highlights its potential as a next-generation therapeutic for patients who have developed resistance to current treatments.

References

• 1. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]

Investigating the Downstream Effects of ARCC-4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

ARCC-4 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of the Androgen Receptor (AR), a key driver in prostate cancer. This document provides a comprehensive technical overview of the downstream effects of ARCC-4, its mechanism of action, and relevant experimental protocols. ARCC-4, an enzalutamide-based PROTAC, recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase to target the androgen receptor for proteasomal degradation. This approach offers a significant advantage over traditional AR inhibitors by eliminating the receptor protein, thereby overcoming resistance mechanisms associated with AR overexpression and mutation.[1][2] This guide will detail the cellular processes affected by ARCC-4, present quantitative data on its efficacy, and provide methodologies for its study.

Introduction to ARCC-4

ARCC-4 is a heterobifunctional molecule that simultaneously binds to the Androgen Receptor and the VHL E3 ubiquitin ligase. This binding induces the formation of a ternary complex, leading to the polyubiquitination of the AR and its subsequent degradation by the proteasome. This "event-driven" mechanism allows for substoichiometric, catalytic degradation of the target protein, making it highly potent. Unlike traditional "occupancy-driven" inhibitors such as enzalutamide (B1683756), which require high concentrations to block AR function, ARCC-4 can effectively eliminate the receptor at low nanomolar concentrations.[1][3] This targeted protein degradation strategy has shown promise in overcoming resistance to conventional anti-androgen therapies in prostate cancer.[1]

Mechanism of Action and Downstream Signaling

The primary downstream effect of ARCC-4 is the potent and selective degradation of the Androgen Receptor.[4] This degradation leads to the inhibition of AR-mediated signaling pathways, which are crucial for the growth and survival of prostate cancer cells.[5] Key downstream consequences include:

• Inhibition of AR-Dependent Gene Transcription: By degrading the AR, ARCC-4 prevents its translocation to the nucleus and subsequent binding to Androgen Response Elements (AREs) in the DNA. This blocks the transcription of AR target genes, such as Prostate-Specific Antigen (PSA), which are involved in cell proliferation and survival.[6][7]

• Induction of Apoptosis: The suppression of AR signaling by ARCC-4 leads to the induction of apoptosis (programmed cell death) in AR-dependent prostate cancer cells.[1][8]

• Inhibition of Cell Proliferation: ARCC-4 has been shown to be more effective than its parent compound, enzalutamide, at inhibiting the proliferation of AR-amplified prostate cancer cells.

• Efficacy Against Resistant Mutants: ARCC-4 effectively degrades clinically relevant AR mutants that are associated with resistance to anti-androgen therapies.[9][3]

Signaling Pathway Diagram

Caption: Mechanism of action of ARCC-4 leading to AR degradation and downstream effects.

Quantitative Data Summary

The efficacy of ARCC-4 has been quantified in various cellular models of prostate cancer. The following tables summarize key performance metrics.

Parameter	Cell Line	Value	Reference
DC₅₀ (Degradation)	VCaP	5 nM
Dₘₐₓ (Degradation)	VCaP	>98%	[4]
Time to >90% Degradation	VCaP, LNCaP	~6 hours (at 100 nM)	[10]
GI₅₀ (Growth Inhibition)	LNCaP	Significantly lower than enzalutamide

Table 1: In Vitro Efficacy of ARCC-4

AR Mutant	Degradation by ARCC-4	Reference
AR-F876L	Effective
AR-T877A	Effective
AR-L702H	Effective
AR-H874Y	Effective
AR-M896V	Effective

Table 2: Efficacy of ARCC-4 Against Clinically Relevant AR Mutants

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon the existing research on ARCC-4.

In Vitro AR Degradation Assay (Western Blot)

This protocol is used to quantify the degradation of the Androgen Receptor in response to ARCC-4 treatment.

Objective: To determine the extent and time-course of AR degradation.

Methodology:

• Cell Culture: Plate AR-positive prostate cancer cells (e.g., VCaP, LNCaP) in 6-well plates and allow them to adhere overnight.[6]

• Treatment: Treat the cells with the desired concentrations of ARCC-4 for various time points (e.g., 0, 2, 4, 6, 12, 24 hours).[10] A vehicle control (e.g., DMSO) should be included.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.[6]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[6]

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-polyacrylamide gel and separate by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against AR overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[6]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[6] Densitometry analysis can be used to quantify the AR protein levels relative to a loading control (e.g., GAPDH or β-tubulin).

Experimental Workflow: Western Blot for AR Degradation

Caption: Workflow for assessing ARCC-4 mediated AR degradation via Western Blot.

Cell Proliferation Assay

This assay measures the effect of AR degradation on the viability and proliferation of cancer cells.

Objective: To determine the half-maximal growth inhibitory concentration (GI₅₀) of ARCC-4.

Methodology:

• Cell Seeding: Seed prostate cancer cells in a 96-well plate at an appropriate density.

• Treatment: After 24 hours, treat the cells with a serial dilution of ARCC-4. Include a vehicle control.

• Incubation: Incubate the plate for 5-7 days to allow for effects on proliferation to manifest.[6]

• Viability Assessment: Measure cell viability using a commercially available assay such as CellTiter-Glo® (Promega), which quantifies ATP levels as an indicator of metabolically active cells.

• Data Analysis: Plot the cell viability against the log of the ARCC-4 concentration and fit a dose-response curve to determine the GI₅₀ value.

Tandem Ubiquitin-Binding Element (TUBE) Pull-Down Assay

This assay confirms that AR degradation is mediated by polyubiquitination.

Objective: To detect the polyubiquitination of AR following ARCC-4 treatment.

Methodology:

• Cell Treatment: Treat cells with ARCC-4, a proteasome inhibitor (to allow accumulation of polyubiquitinated proteins), and a vehicle control.

• Cell Lysis: Lyse the cells under denaturing conditions to preserve ubiquitin chains.

• Pull-Down: Incubate the cell lysates with TUBE-agarose beads, which have a high affinity for polyubiquitin (B1169507) chains.

• Washing: Wash the beads to remove non-specifically bound proteins.

• Elution and Western Blot: Elute the bound proteins and analyze for the presence of AR by Western blotting. An enrichment of high molecular weight AR species in the ARCC-4 treated sample indicates polyubiquitination.[9]

Conclusion

ARCC-4 represents a promising therapeutic strategy for targeting the Androgen Receptor in prostate cancer. Its ability to induce potent and selective degradation of AR, including clinically relevant mutants, offers a distinct advantage over traditional occupancy-based inhibitors. The downstream effects of ARCC-4, including the inhibition of AR-dependent transcription, induction of apoptosis, and suppression of cell proliferation, highlight its potential to overcome drug resistance. The experimental protocols detailed in this guide provide a framework for the continued investigation and development of AR-targeting PROTACs.

References

• 1. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Androgen receptor degraders overcome common resistance mechanisms developed during prostate cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. ARCC 4 | Androgen Receptor PROTAC Degrader | Tocris Bioscience [tocris.com]
• 5. ARCC-4 is a Highly Potent PROTAC Androgen Receptor Degrader | MedChemExpress [medchemexpress.eu]
• 6. benchchem.com [benchchem.com]
• 7. Targeting Oncoproteins for Degradation by Small Molecule-Based Proteolysis-Targeting Chimeras (PROTACs) in Sex Hormone-Dependent Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. PROTACs in the Management of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

ARCC-4: A Technical Guide for Prostate Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prostate cancer is a leading cause of cancer-related death in men worldwide. The androgen receptor (AR) is a key driver of prostate cancer initiation and progression. While androgen deprivation therapies and AR antagonists like enzalutamide (B1683756) are standard treatments, resistance often emerges, frequently driven by AR mutations or overexpression. ARCC-4, a Proteolysis Targeting Chimera (PROTAC), represents a novel therapeutic strategy designed to overcome these resistance mechanisms by inducing the targeted degradation of the AR protein. This technical guide provides an in-depth overview of ARCC-4, including its mechanism of action, quantitative performance data, detailed experimental protocols, and key signaling pathways, to support its application in prostate cancer research and drug development.

Core Mechanism of Action

ARCC-4 is a heterobifunctional molecule that simultaneously binds to the androgen receptor and the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2][3][4] This binding induces the formation of a ternary complex, leading to the polyubiquitination of the AR. The ubiquitinated AR is then recognized and degraded by the 26S proteasome, resulting in a significant reduction of cellular AR levels.[5] Unlike traditional inhibitors that merely block AR function, ARCC-4 eliminates the AR protein entirely, offering a more durable and potent suppression of AR signaling.[5][6] This degradation-based approach has been shown to be effective against wild-type AR, overexpressed AR, and clinically relevant AR mutants that confer resistance to conventional therapies.[2][5][7]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the efficacy and potency of ARCC-4 in various prostate cancer cell lines.

Cell Line	AR Status	ARCC-4 DC50 (nM)	ARCC-4 Dmax (%)	Reference
VCaP	AR Amplification, Wild-type	5	>98	[5]
LNCaP	T878A Mutation	Not explicitly stated, but potent degradation shown	>90 (at 100 nM)	[5]
22Rv1	AR Splice Variants (AR-V7)	Potent degradation shown	Significant degradation at 100 nM	[5]

Table 1: Degradation Potency of ARCC-4 in Prostate Cancer Cell Lines. DC50 represents the concentration of ARCC-4 required to degrade 50% of the AR protein, and Dmax is the maximum percentage of AR degradation achieved.

Compound	VCaP Cells IC50 (nM)	LNCaP/AR Cells IC50 (nM)	Reference
ARCC-4	~100	~200	[5]
Enzalutamide	~500	~1000	[5]

Table 2: Anti-proliferative Activity of ARCC-4 Compared to Enzalutamide. IC50 values represent the concentration of the compound required to inhibit cell growth by 50%.

AR Mutant	ARCC-4 Degradation Efficacy	Reference
F877L	Effective degradation	[5]
T878A (in LNCaP)	Effective degradation	[5]

Table 3: Efficacy of ARCC-4 Against Clinically Relevant AR Mutants.

Signaling Pathways and Experimental Workflows

ARCC-4 Mechanism of Action Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. rndsystems.com [rndsystems.com]
• 4. ARCC-4 is a Highly Potent PROTAC Androgen Receptor Degrader | MedChemExpress [medchemexpress.eu]
• 5. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance | Semantic Scholar [semanticscholar.org]
• 7. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Understanding PROTACs: A Technical Guide to ARCC-4

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Proteolysis-targeting chimeras (PROTACs) represent a revolutionary therapeutic modality designed to overcome the limitations of traditional inhibitor-based drugs. Instead of merely blocking the function of a target protein, PROTACs hijack the cell's natural protein disposal system to induce targeted protein degradation. This guide provides an in-depth technical overview of ARCC-4, a potent and selective PROTAC designed to degrade the Androgen Receptor (AR), a key driver of prostate cancer. By leveraging the von Hippel-Lindau (VHL) E3 ubiquitin ligase, ARCC-4 demonstrates superior efficacy in preclinical models of prostate cancer, including those resistant to conventional anti-androgen therapies. This document details the mechanism of action, quantitative preclinical data, and comprehensive experimental protocols for the evaluation of ARCC-4, offering a valuable resource for researchers in the field of targeted protein degradation and prostate cancer drug development.

Introduction to PROTAC Technology and ARCC-4

PROTACs are heterobifunctional molecules composed of two distinct ligands connected by a linker. One ligand binds to a target protein of interest (POI), while the other recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination of the POI, marking it for degradation by the proteasome. This "event-driven" mechanism allows for the catalytic degradation of target proteins, offering a potential advantage over traditional "occupancy-driven" inhibitors.

ARCC-4 is a PROTAC that consists of a derivative of enzalutamide (B1683756), a non-steroidal anti-androgen, linked to a ligand for the VHL E3 ligase.[1] By binding to the Androgen Receptor, ARCC-4 facilitates its ubiquitination and subsequent degradation, thereby ablating AR signaling. This approach has shown significant promise in overcoming resistance mechanisms to traditional anti-androgen therapies, which often involve AR mutations or overexpression.[2][3]

Mechanism of Action of ARCC-4

The primary mechanism of action of ARCC-4 involves the formation of a ternary complex between the Androgen Receptor, ARCC-4, and the VHL E3 ubiquitin ligase. This induced proximity facilitates the transfer of ubiquitin from an E2 ubiquitin-conjugating enzyme to the AR protein. The resulting polyubiquitinated AR is then recognized and degraded by the 26S proteasome. This process is catalytic, as a single molecule of ARCC-4 can induce the degradation of multiple AR proteins.

Figure 1: Mechanism of ARCC-4 induced degradation of the Androgen Receptor.

Quantitative Preclinical Data

ARCC-4 has demonstrated potent and efficient degradation of the Androgen Receptor across various prostate cancer cell lines. The following tables summarize the key quantitative data from preclinical studies.

Table 1: In Vitro Degradation Potency of ARCC-4

Cell Line	DC50 (nM)	Dmax (%)	Time to Dmax (hours)	Reference
VCaP	5	>98	12	[4][5]
LNCaP	Not Reported	>90	6	[6]
22Rv1	Not Reported	Significant Degradation	24	[6]

DC50: Half-maximal degradation concentration. Dmax: Maximum percentage of degradation.

Table 2: Efficacy of ARCC-4 Against Clinically Relevant AR Mutants

ARCC-4 effectively degrades several AR mutants associated with resistance to anti-androgen therapies.

AR Mutant	Cellular Context	Outcome	Reference
F876L	Prostate Cancer Cells	Effective Degradation	[3]
T877A	Prostate Cancer Cells	Effective Degradation	[3]
W742C	Prostate Cancer Cells	Effective Degradation	[3]
H875Y	Prostate Cancer Cells	Effective Degradation	[3]
M896V	Prostate Cancer Cells	Effective Degradation	[3]

Table 3: Comparison of ARCC-4 and Enzalutamide in Cellular Assays

Assay	Cell Line	ARCC-4	Enzalutamide	Reference
Cell Proliferation	VCaP	More potent inhibition	Less potent inhibition	[5]
Apoptosis Induction	VCaP	More potent induction	Less potent induction	[2]
Activity in High Androgen	VCaP	Retains activity	Activity is out-competed	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of ARCC-4 are provided below.

Cell Culture

• Cell Lines:

  • VCaP: Maintained in DMEM supplemented with 10% fetal bovine serum (FBS).

  • LNCaP: Maintained in RPMI-1640 medium supplemented with 10% FBS.

  • 22Rv1: Maintained in RPMI-1640 medium supplemented with 10% FBS.

• Culture Conditions: Cells are cultured at 37°C in a humidified atmosphere with 5% CO2. For experiments involving hormonal stimulation, cells are typically cultured in phenol (B47542) red-free medium supplemented with charcoal-stripped FBS (CSS) to deplete endogenous androgens.

Western Blotting for AR Degradation

This protocol is used to quantify the levels of Androgen Receptor protein following treatment with ARCC-4.

• Cell Seeding and Treatment:

  • Seed VCaP, LNCaP, or 22Rv1 cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with the desired concentrations of ARCC-4 or vehicle control (DMSO) for the indicated time points (e.g., 4, 8, 12, 24 hours).

• Cell Lysis:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 20 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli sample buffer.

  • Load equal amounts of protein (typically 20-30 µg) onto a polyacrylamide gel and separate by electrophoresis.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against AR (e.g., 1:1000 dilution) overnight at 4°C. A loading control antibody such as GAPDH or β-tubulin (e.g., 1:5000 dilution) should also be used.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody (e.g., 1:2000 dilution) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify band intensities using densitometry software. Normalize AR levels to the loading control.

Cell Proliferation Assay

This assay measures the effect of ARCC-4 on the proliferation of prostate cancer cells.

• Cell Seeding:

  • Seed VCaP, LNCaP, or 22Rv1 cells in a 96-well plate at a density of 5,000 cells per well in their respective growth media.

• Treatment:

  • After 24 hours, treat the cells with a serial dilution of ARCC-4 or enzalutamide. Include a vehicle-only control.

• Incubation:

  • Incubate the plates for 3 to 6 days at 37°C.

• Viability Measurement:

  • Assess cell viability using a reagent such as CellTiter-Glo® Luminescent Cell Viability Assay according to the manufacturer's protocol.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle-treated control wells and plot the results as a dose-response curve to determine the IC50 value (the concentration that inhibits cell growth by 50%).

Tandem Ubiquitin-Binding Element (TUBE) Pull-Down Assay

This assay is used to confirm the ubiquitination of the Androgen Receptor induced by ARCC-4.

• Cell Treatment and Lysis:

  • Treat VCaP cells with 1 µM ARCC-4 or control compounds for 2.5 hours.[5]

  • Lyse the cells in a buffer containing TUBE1 resin, which specifically binds to polyubiquitin (B1169507) chains.

• Pull-Down:

  • Incubate the cell lysate with the TUBE1 resin to capture polyubiquitinated proteins.

  • Wash the resin to remove non-specifically bound proteins.

• Elution and Western Blotting:

  • Elute the captured proteins from the resin.

  • Analyze the eluates by Western blotting using an antibody specific for the Androgen Receptor to detect the presence of polyubiquitinated AR. An enrichment of a high molecular weight smear corresponding to polyubiquitinated AR in the ARCC-4 treated sample confirms the mechanism of action.

Experimental and Logical Workflows

The following diagrams illustrate the typical experimental workflow for evaluating ARCC-4 and the logical relationship of the key components in the PROTAC system.

Figure 2: General experimental workflow for the evaluation of ARCC-4.

Figure 3: Logical relationship of key components in the ARCC-4 PROTAC system.

Conclusion

ARCC-4 stands as a compelling example of the potential of PROTAC technology to address significant challenges in oncology, particularly in the context of drug resistance. Its ability to potently and selectively degrade the Androgen Receptor, including clinically relevant mutants, highlights a superior preclinical profile compared to its parent inhibitor, enzalutamide. The detailed experimental protocols and workflows provided in this guide are intended to facilitate further research and development of AR-targeting PROTACs and other targeted protein degraders. As our understanding of the intricacies of PROTAC design and mechanism of action continues to evolve, molecules like ARCC-4 pave the way for a new generation of cancer therapeutics.

References

• 1. A narrative review of proteolytic targeting chimeras (PROTACs): future perspective for prostate cancer therapy - Chen - Translational Andrology and Urology [tau.amegroups.org]
• 2. ARVib suppresses growth of advanced prostate cancer via inhibition of androgen receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Androgen receptor degraders overcome common resistance mechanisms developed during prostate cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Impact of ARCC-4 on Androgen Receptor-Dependent Gene Expression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The androgen receptor (AR) is a critical driver of prostate cancer progression, and targeting its signaling axis remains a cornerstone of therapy. However, resistance to conventional AR antagonists is a significant clinical challenge. ARCC-4, a Proteolysis Targeting Chimera (PROTAC), represents a novel therapeutic strategy that induces the degradation of the AR protein rather than merely inhibiting it. This technical guide provides an in-depth overview of the impact of ARCC-4 on AR-dependent gene expression, compiling available quantitative data, detailing key experimental methodologies, and visualizing the underlying molecular and experimental workflows.

Introduction to ARCC-4: A PROTAC-Based AR Degrader

ARCC-4 is a heterobifunctional molecule designed to hijack the cell's ubiquitin-proteasome system to induce the degradation of the androgen receptor.[1][2] It is composed of a ligand that binds to the AR and another ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[3][4] This dual binding brings the E3 ligase into close proximity with the AR, leading to the polyubiquitination of the AR and its subsequent degradation by the proteasome.[5][6] This degradation-based mechanism offers several potential advantages over traditional occupancy-based inhibitors like enzalutamide (B1683756), including efficacy against AR mutants and activity in high androgen environments.[7][8]

Quantitative Efficacy of ARCC-4

ARCC-4 has demonstrated high potency in degrading the androgen receptor across various prostate cancer cell lines. The following tables summarize the key quantitative metrics of its activity.

Table 1: In Vitro Degradation Efficacy of ARCC-4

Parameter	Cell Line	Value	Reference
DC50	LNCaP	5 nM	[7]
VCaP	5 nM	[3]
Dmax	LNCaP	>95%	[3]
VCaP	>98% (at 12h)	[9]

DC50 (Degradation Concentration 50) is the concentration of the compound that induces 50% degradation of the target protein. Dmax is the maximum percentage of protein degradation achieved.

Table 2: Comparative Proliferative Inhibition of ARCC-4 and Enzalutamide

Cell Line	Compound	IC50 (nM)	Reference
VCaP	ARCC-4	~10	[8]
Enzalutamide	~100	[8]
LNCaP/AR	ARCC-4	~30	[8]
Enzalutamide	~300	[8]

IC50 (Inhibitory Concentration 50) is the concentration of the compound that inhibits cell proliferation by 50%. LNCaP/AR cells are LNCaP cells engineered to overexpress AR.

Impact on AR-Dependent Gene Expression

• Prostate-Specific Antigen (PSA, KLK3) : Treatment with ARCC-4 has been shown to block the androgen-induced upregulation of PSA, a well-established biomarker of AR activity.[8]

• Transmembrane Serine Protease 2 (TMPRSS2) : As a critical AR target gene involved in prostate cancer progression, the expression of TMPRSS2 is expected to be significantly downregulated by ARCC-4-mediated AR degradation.

• FK506-Binding Protein 5 (FKBP5) : This co-chaperone of the AR is itself an AR-responsive gene, creating a positive feedback loop. ARCC-4 is anticipated to disrupt this loop by reducing FKBP5 expression.

• NK3 Homeobox 1 (NKX3-1) : A key transcription factor in prostate development and a tumor suppressor, NKX3-1 expression is androgen-regulated and thus likely inhibited by ARCC-4.

• Six-Transmembrane Epithelial Antigen of the Prostate 4 (STEAP4) : This metalloreductase is implicated in prostate cancer and its expression is influenced by androgens, making it a probable target for downregulation by ARCC-4.

Further quantitative RT-PCR, microarray, or RNA-sequencing studies are necessary to fully elucidate the dose- and time-dependent effects of ARCC-4 on the entire landscape of AR-dependent gene expression.

Signaling Pathways and Experimental Workflows

ARCC-4 Mechanism of Action

The following diagram illustrates the signaling pathway of ARCC-4-induced AR degradation.

Caption: ARCC-4 forms a ternary complex with AR and VHL E3 ligase, leading to AR polyubiquitination and proteasomal degradation, thereby inhibiting AR-dependent gene transcription.

Experimental Workflow: Western Blot for AR Degradation

This diagram outlines the typical workflow for assessing AR protein levels following ARCC-4 treatment.

Caption: A stepwise workflow for the detection and quantification of AR protein levels by Western blot after ARCC-4 treatment.

Detailed Experimental Protocols

Cell Culture

• Cell Lines: LNCaP, VCaP, and 22Rv1 prostate cancer cell lines are commonly used.

• Culture Medium: RPMI-1640 (for LNCaP and 22Rv1) or DMEM (for VCaP) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Western Blot Analysis for AR Degradation

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat cells with varying concentrations of ARCC-4 or vehicle (DMSO) for the desired time points.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer: Denature equal amounts of protein by boiling in Laemmli buffer. Separate the proteins on a 4-15% SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against AR (e.g., rabbit anti-AR) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities using image analysis software and normalize to a loading control (e.g., GAPDH or β-actin).

Quantitative Real-Time PCR (qRT-PCR) for AR Target Gene Expression

• Cell Treatment and RNA Extraction: Treat cells with ARCC-4 as described for the Western blot. Extract total RNA using a suitable kit (e.g., RNeasy Mini Kit).

• cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA using a reverse transcription kit.

• qRT-PCR:

  • Prepare the reaction mixture containing cDNA, SYBR Green Master Mix, and gene-specific primers for AR target genes (e.g., KLK3, TMPRSS2, FKBP5) and a housekeeping gene (e.g., GAPDH, ACTB).

  • Perform the qRT-PCR using a real-time PCR system with a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Seeding: Seed cells in a 96-well opaque-walled plate at a predetermined optimal density.

• Treatment: After 24 hours, treat the cells with a serial dilution of ARCC-4 or vehicle.

• Incubation: Incubate the plate for 5-7 days to allow for effects on cell proliferation.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of the cell culture medium in each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Read the luminescence using a plate reader.

• Analysis: Normalize the data to the vehicle-treated control and calculate the IC50 values.

AR Ubiquitination Assay (Tandem Ubiquitin Binding Element - TUBE Pull-down)

• Cell Treatment: Treat cells with ARCC-4 (typically at a higher concentration, e.g., 1 µM) for a short duration (e.g., 2-4 hours) to capture ubiquitinated AR before its degradation. A proteasome inhibitor (e.g., MG132) can be co-administered to enhance the accumulation of polyubiquitinated AR.

• Cell Lysis: Lyse the cells in a buffer containing deubiquitinase inhibitors (e.g., NEM, PR-619) in addition to protease and phosphatase inhibitors.

• Pull-down:

  • Incubate the cell lysates with TUBE-conjugated agarose (B213101) beads (which have a high affinity for polyubiquitin (B1169507) chains) for several hours at 4°C with rotation.

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution and Western Blot: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer and analyze by Western blotting using an anti-AR antibody. An increase in high molecular weight smeared bands corresponding to polyubiquitinated AR is indicative of ARCC-4 activity.

Conclusion

ARCC-4 is a potent and selective degrader of the androgen receptor, offering a promising therapeutic strategy to overcome resistance to conventional AR antagonists in prostate cancer. Its degradation-based mechanism leads to the effective downregulation of AR-dependent gene expression, resulting in the inhibition of tumor cell proliferation and induction of apoptosis. The experimental protocols and workflows detailed in this guide provide a framework for researchers to further investigate the molecular and cellular impacts of ARCC-4 and other AR-targeting PROTACs. Future studies employing comprehensive transcriptomic and proteomic analyses will be crucial to fully delineate the global effects of ARCC-4 on the AR signaling network and to identify potential biomarkers of response.

References

• 1. Androgen receptor degraders overcome common resistance mechanisms developed during prostate cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. Research Portal [iro.uiowa.edu]
• 4. Quantitative Proteomic Profiling of Prostate Cancer Reveals a Role for miR-128 in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance | Semantic Scholar [semanticscholar.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rndsystems.com [rndsystems.com]

Protocols & Analytical Methods

Application Notes and Protocols: ARCC-4 for LNCaP Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and experimental protocols for the use of ARCC-4, a potent Proteolysis Targeting Chimera (PROTAC), for the targeted degradation of the Androgen Receptor (AR) in LNCaP prostate cancer cells.

Introduction

ARCC-4 is a low-nanomolar Androgen Receptor (AR) degrader designed to overcome resistance to traditional AR antagonists like enzalutamide (B1683756).[1][2] It functions as a heterobifunctional molecule, simultaneously binding to the AR and the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[3] This induced proximity leads to the ubiquitination and subsequent degradation of the AR by the proteasome, effectively ablating AR signaling in prostate cancer cells.[2][4] LNCaP cells, being an androgen-sensitive human prostate adenocarcinoma cell line, serve as a critical model for studying AR-targeted therapies. ARCC-4 has demonstrated superior potency in degrading AR and inhibiting cell proliferation in LNCaP cells compared to enzalutamide.[2]

Mechanism of Action

ARCC-4 leverages the cell's own ubiquitin-proteasome system to achieve targeted protein degradation. The molecule consists of a ligand that binds to the Androgen Receptor and another ligand that recruits the VHL E3 ligase, connected by a linker. This ternary complex formation facilitates the transfer of ubiquitin molecules to the AR, marking it for destruction by the proteasome.[4] This catalytic mechanism allows a single molecule of ARCC-4 to induce the degradation of multiple AR proteins, contributing to its high potency.[2]

Caption: Mechanism of ARCC-4 induced Androgen Receptor degradation.

Quantitative Data

The following tables summarize the key performance metrics of ARCC-4 in cellular assays.

Table 1: ARCC-4 Degradation Potency and Efficacy

Cell Line	Parameter	Value	Reference
VCaP	DC50	5 nM	[1]
VCaP	Dmax (20 hours)	>95%	[1]
VCaP & LNCaP	AR Degradation (100 nM, 12 hours)	>98%

| VCaP & LNCaP | AR Depletion (100 nM, 6 hours) | >90% |[4] |

Table 2: Comparative Activity of ARCC-4 and Enzalutamide

Parameter	ARCC-4	Enzalutamide	Reference
AR Radioligand Binding IC50	36 nM	70 nM	[2]

| Functional Activity Potency | ~10-fold more potent | - |[2] |

Experimental Protocols

LNCaP Cell Culture

A foundational aspect of studying ARCC-4's effects is the proper maintenance of LNCaP cells.

• Growth Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), 100 units/mL penicillin, and 100 µg/mL streptomycin.

• Androgen Deprivation Medium: For experiments investigating androgen-dependent effects, use RPMI-1640 without phenol (B47542) red, supplemented with 5-10% charcoal-stripped FBS (CSS-FBS).[2]

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Passaging: Subculture cells when they reach 70-80% confluency. Use a 0.25% Trypsin-EDTA solution for dissociation.[5]

Western Blotting for AR Degradation

This protocol details the assessment of AR protein levels following ARCC-4 treatment.

• Cell Seeding: Seed LNCaP cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• Treatment: Treat cells with varying concentrations of ARCC-4 (e.g., 0.1 nM to 10,000 nM) or a vehicle control (e.g., DMSO) for the desired time course (e.g., 4, 6, 12, 20, or 24 hours).[1][2][6]

• Cell Lysis:

  • Wash cells once with ice-cold PBS.

  • Lyse cells in RIPA buffer (or similar lysis buffer) supplemented with protease and phosphatase inhibitors.

  • Scrape cells, transfer to a microcentrifuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with 4x Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Load samples onto a polyacrylamide gel and separate proteins by electrophoresis.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with a primary antibody against AR overnight at 4°C.

  • Incubate with a primary antibody against a loading control (e.g., Tubulin or GAPDH) to normalize AR levels.[6]

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Densitometry analysis of the bands can be performed to quantify the extent of AR degradation.

Cell Proliferation Assay

This assay measures the effect of ARCC-4 on the growth of LNCaP cells.

• Cell Seeding: Seed LNCaP cells in a 96-well plate at a density of 5,000 cells per well in 150 µL of the appropriate growth medium (e.g., RPMI + 5% CSS-FBS).[2]

• Incubation: Allow cells to attach and grow for 24 hours at 37°C.

• Treatment: Add 50 µL of 4x concentrated ARCC-4, enzalutamide, or vehicle control to the wells to achieve the desired final concentrations.

• Incubation: Incubate the treated cells for a period of 3 to 6 days at 37°C.

• Viability Measurement:

  • Use a colorimetric or fluorometric assay such as MTS, XTT, or CellTiter-Glo® to determine cell viability according to the manufacturer's instructions.

  • Read the absorbance or luminescence on a plate reader.

• Data Analysis: Normalize the results to the vehicle-treated control wells and plot cell viability against drug concentration to determine IC50 values.

Caption: Experimental workflow for evaluating ARCC-4 in LNCaP cells.

Summary

ARCC-4 represents a promising therapeutic strategy for prostate cancer by effectively inducing the degradation of the Androgen Receptor. The protocols outlined above provide a framework for researchers to investigate the cellular effects of ARCC-4 in LNCaP cells, a key in vitro model of androgen-sensitive prostate cancer. The superior potency of ARCC-4 in degrading AR and inhibiting cell growth compared to conventional inhibitors highlights the potential of targeted protein degradation as a therapeutic modality.[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ARCC-4 is a Highly Potent PROTAC Androgen Receptor Degrader | MedChemExpress [medchemexpress.eu]
• 4. researchgate.net [researchgate.net]
• 5. genome.ucsc.edu [genome.ucsc.edu]
• 6. researchgate.net [researchgate.net]

Application Notes: Utilizing ARCC-4 for Androgen Receptor Degradation in VCaP Cell Lines

Introduction

The Androgen Receptor (AR) is a critical driver in the progression of prostate cancer, including castration-resistant prostate cancer (CRPC). While antagonists like enzalutamide (B1683756) are used in therapy, resistance often develops through mechanisms such as AR gene amplification and mutation. The VCaP (Vertebral-Cancer of the Prostate) cell line is a widely used preclinical model for CRPC as it exhibits AR gene amplification.[1]

ARCC-4 is a Proteolysis Targeting Chimera (PROTAC), a bifunctional molecule designed to induce the degradation of specific proteins.[2][3] It is composed of an enzalutamide moiety that binds to the Androgen Receptor and a ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[4][5] This dual binding facilitates the formation of a ternary complex between AR and VHL, leading to the polyubiquitination of AR and its subsequent degradation by the proteasome.[1][3] This mechanism of action allows ARCC-4 to effectively eliminate the AR protein, offering a significant advantage over traditional inhibitors, especially in models of drug resistance.[1][2]

Mechanism of Action

ARCC-4 operates by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome system. Unlike traditional inhibitors that only block the function of a protein, ARCC-4 triggers its complete removal.[1][6] In VCaP cells, ARCC-4 has been shown to be highly potent, inducing over 98% AR degradation.[1][5] This degradation is dependent on VHL and can be blocked by proteasome inhibitors, confirming its mechanism.[1][7] By degrading AR, ARCC-4 effectively shuts down downstream signaling pathways, inhibits cell proliferation, and induces apoptosis in AR-amplified prostate cancer cells.[1][4][6]

Quantitative Data Summary

The efficacy of ARCC-4 in VCaP cells has been quantified across several key metrics, demonstrating its superiority over the standard inhibitor, enzalutamide.

Parameter	ARCC-4	Enzalutamide	Reference
AR Degradation (DC50) in VCaP	5 nM	No degradation	[4][5]
Max AR Degradation (Dmax) in VCaP	>98% after 12 hours	Not Applicable	[1][5]
Time to >90% AR Degradation (100 nM)	~4-6 hours	Not Applicable	[1][3][7]
Inhibition of Proliferation (VCaP)	More potent	Less potent	[1]
Apoptosis Induction (VCaP)	More potent (10-fold lower EC50)	Less potent	[1]
Activity in High Androgen (R1881 > 0.1 nM)	Retains pro-apoptotic & anti-proliferative activity	Activity is lost	[1][8]

Visualizations

Signaling Pathway

Caption: ARCC-4 mediated degradation of the Androgen Receptor.

Experimental Workflow

Caption: General workflow for analyzing ARCC-4 effects in VCaP cells.

Experimental Protocols

These protocols are based on methodologies reported in the literature for using ARCC-4 in VCaP cells.[1]

VCaP Cell Culture

VCaP cells can be challenging to culture. They grow slowly in clusters and adhere weakly to standard tissue culture plastic.

• Media: DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. For experiments investigating androgen-dependent signaling, use phenol (B47542) red-free DMEM with 10% charcoal-stripped FBS (CSS) to remove steroid hormones.[1]

• Culture Vessels: Standard tissue culture flasks (e.g., T-75). Coating with Matrigel (300 µg/ml) can improve attachment but is often optional.[9]

• Passaging:

  • Aspirate media and wash cells gently with PBS.

  • Add Trypsin-EDTA and incubate at 37°C for 5-10 minutes until cell clusters detach. Avoid harsh pipetting.

  • Neutralize trypsin with complete media and centrifuge cells.

  • Resuspend the pellet and plate at a 1:2 to 1:4 split ratio.

ARCC-4 Treatment for Degradation Studies

• Reagents:

  • ARCC-4 (stock solution typically prepared in DMSO, store at -20°C or -80°C).[4]

  • VCaP cells cultured in appropriate media (e.g., DMEM + 10% CSS).

• Protocol:

  • Seed VCaP cells in 6-well or 12-well plates and allow them to adhere and grow to 70-80% confluency.

  • Prepare serial dilutions of ARCC-4 in culture media. A typical concentration range to observe a dose-response is 1 nM to 1 µM. A concentration of 100 nM is often sufficient for near-complete degradation.[1][7]

  • For time-course experiments, treat cells with a fixed concentration (e.g., 100 nM) of ARCC-4 and harvest at different time points (e.g., 0, 2, 4, 6, 12, 24 hours).[1][3]

  • Aspirate the old media from the cells and add the media containing ARCC-4. Include a vehicle control (DMSO) at the same final concentration as the highest ARCC-4 dose.

  • Incubate for the desired duration at 37°C.

  • Proceed to cell harvesting and lysis for downstream analysis like Western Blotting.

Western Blotting for AR Degradation

• Protocol:

  • After treatment, place the culture plate on ice and wash cells twice with ice-cold PBS.

  • Lyse the cells directly in the well using RIPA buffer or a similar lysis buffer containing protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 20-30 minutes.

  • Centrifuge at ~14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a new tube. Determine protein concentration using a BCA or Bradford assay.

  • Denature 20-40 µg of protein per sample by adding Laemmli sample buffer and boiling at 95°C for 5 minutes.

  • Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with a primary antibody against AR overnight at 4°C. Also probe for a loading control (e.g., Tubulin or GAPDH).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system. Quantify band intensity to determine the percentage of AR degradation relative to the vehicle control.

Tandem Ubiquitin Binding Element (TUBE1) Pull-Down Assay

This assay is used to enrich polyubiquitinated proteins and confirm that ARCC-4 induces AR polyubiquitination.[1][7]

• Protocol:

  • Treat VCaP cells with ARCC-4 (e.g., 1 µM) or vehicle for a short duration (e.g., 2.5 hours) to capture the ubiquitination event before complete degradation.[1]

  • Lyse cells in a buffer containing deubiquitinase inhibitors (e.g., N-ethylmaleimide, PR-619) in addition to standard protease and phosphatase inhibitors.[1]

  • Clear the lysate by centrifugation.

  • Incubate the cleared lysate with TUBE1 agarose (B213101) beads (or similar ubiquitin-affinity matrix) for several hours or overnight at 4°C with rotation to pull down polyubiquitinated proteins.

  • Wash the beads several times with lysis buffer to remove non-specific binders.

  • Elute the bound proteins from the beads by boiling in Laemmli sample buffer.

  • Analyze the eluate by Western Blotting using an anti-AR antibody to detect polyubiquitinated AR.

Cell Proliferation Assay

• Protocol:

  • Seed VCaP cells in a 96-well plate at a density of ~5,000 cells per well in 150 µL of media.[1]

  • Allow cells to attach overnight.

  • Replace the media with fresh media containing serial dilutions of ARCC-4, enzalutamide, and a vehicle control. If studying androgen competition, include the synthetic androgen R1881.[1][8]

  • Incubate the plate for 3 to 6 days at 37°C.[1][8]

  • Measure cell viability using a suitable assay, such as WST-1, MTT, or CellTiter-Glo, according to the manufacturer's instructions.

  • Plot the results as a percentage of the vehicle-treated control and calculate the EC50 or IC50 values.

Apoptosis Assay (Caspase-3/7 Activation)

• Protocol:

  • Seed VCaP cells in a 96-well plate as described for the proliferation assay.

  • Treat cells with the compounds of interest (ARCC-4, enzalutamide, etc.) for a specified period (e.g., 48 hours).[1][8]

  • Use a commercially available kit (e.g., Caspase-Glo 3/7 Assay) to measure the activity of executioner caspases 3 and 7.

  • Add the reagent to the wells, incubate as per the manufacturer's protocol, and measure the resulting luminescence or fluorescence.

  • Normalize the data to vehicle-treated cells to determine the fold-induction of apoptosis.

References

• 1. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ARCC 4 | Androgen Receptor PROTAC Degrader | Tocris Bioscience [tocris.com]
• 6. cancer-research-network.com [cancer-research-network.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Culture methods for VCaP prostate cancer cells [protocols.io]

Application Notes and Protocols for Cell Viability Assays with ARCC-4 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing the effects of ARCC-4, a potent Proteolysis Targeting Chimera (PROTAC) androgen receptor (AR) degrader, on the viability of cancer cells. Detailed protocols for various cell viability, apoptosis, and cell cycle assays are provided, along with expected outcomes based on preclinical research.

Introduction to ARCC-4

ARCC-4 is a bifunctional molecule that induces the degradation of the androgen receptor by hijacking the body's natural protein disposal system.[1][2] It consists of a ligand that binds to the AR and another ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][3] This proximity leads to the ubiquitination of the AR, marking it for degradation by the proteasome.[1][2] This mechanism of action makes ARCC-4 a promising therapeutic agent for androgen-dependent cancers, such as prostate cancer, particularly in cases of resistance to traditional AR antagonists like enzalutamide (B1683756).[1][2] Preclinical studies have shown that ARCC-4 is more potent than enzalutamide at inhibiting cell proliferation and inducing apoptosis in AR-amplified prostate cancer cells.[1]

Data Presentation: Efficacy of ARCC-4 in Prostate Cancer Cell Lines

The following tables summarize the quantitative data on the efficacy of ARCC-4 in inducing androgen receptor degradation and its downstream effects on cell viability and apoptosis in common prostate cancer cell lines.

Parameter	Cell Line	ARCC-4	Enzalutamide	Reference
AR Degradation (DC50)	VCaP	5 nM	N/A	[3]
AR Degradation (Dmax)	VCaP & LNCaP	>98% (at 12h)	N/A	[1]
Cell Proliferation (IC50)	VCaP	~100 nM (estimated)	>1 µM (estimated)	[1]
Cell Proliferation (IC50)	LNCaP/AR	~100 nM (estimated)	>1 µM (estimated)	[1]
Apoptosis Induction (EC50)	VCaP	~100 nM (estimated)	~1 µM (estimated)	[1]

N/A: Not Applicable, as enzalutamide is an AR inhibitor, not a degrader. Estimated values are based on graphical data from the cited reference.

Mandatory Visualizations

ARCC-4 Mechanism of Action

Caption: Mechanism of ARCC-4 induced degradation of the Androgen Receptor.

General Experimental Workflow for Assessing ARCC-4 Efficacy

Caption: Workflow for evaluating the cellular effects of ARCC-4 treatment.

Experimental Protocols

Cell Proliferation Assays

Principle: This colorimetric assay measures the reduction of yellow 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial succinate (B1194679) dehydrogenase in viable cells to form a purple formazan (B1609692) product.

Protocol:

• Seed prostate cancer cells (e.g., VCaP, LNCaP) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of ARCC-4 (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., DMSO).

• Incubate for the desired time period (e.g., 24, 48, 72 hours).

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Principle: This assay is similar to the MTT assay but uses 2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide (XTT), which is reduced to a water-soluble formazan product, simplifying the procedure.

Protocol:

• Follow steps 1-3 of the MTT assay protocol.

• Prepare the XTT labeling mixture according to the manufacturer's instructions (typically XTT reagent and an electron-coupling reagent).

• Add 50 µL of the XTT labeling mixture to each well.

• Incubate for 2-4 hours at 37°C.

• Measure the absorbance at 450-500 nm using a microplate reader.

• Calculate the percentage of cell viability and IC50 value.

Cell Viability Assay

Principle: This assay distinguishes between viable and non-viable cells based on membrane integrity. Viable cells with intact membranes exclude the trypan blue dye, while non-viable cells with compromised membranes take up the dye and appear blue.

Protocol:

• Culture and treat cells with ARCC-4 in a suitable culture vessel (e.g., 6-well plate).

• Harvest the cells by trypsinization and resuspend in complete medium.

• Mix a small aliquot of the cell suspension with an equal volume of 0.4% trypan blue solution.

• Incubate for 1-2 minutes at room temperature.

• Load the mixture onto a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells under a microscope.

• Calculate the percentage of viable cells: (Number of viable cells / Total number of cells) x 100.

Apoptosis Assays

Principle: This flow cytometry-based assay identifies apoptotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent dye that stains the DNA of cells with compromised membranes, indicating late apoptosis or necrosis.

Protocol:

• Culture and treat cells with ARCC-4.

• Harvest both adherent and floating cells and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add FITC-conjugated Annexin V and PI to the cell suspension according to the manufacturer's protocol.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry.

  • Annexin V-negative, PI-negative: Viable cells

  • Annexin V-positive, PI-negative: Early apoptotic cells

  • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

Principle: This assay measures the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway. A substrate containing the DEVD peptide sequence is cleaved by active caspases, releasing a luminescent or fluorescent signal.

Protocol:

• Seed cells in a 96-well plate and treat with ARCC-4.

• After the treatment period, add the caspase-3/7 reagent to each well.

• Incubate at room temperature for 1-2 hours.

• Measure the luminescence or fluorescence using a microplate reader.

• The signal intensity is directly proportional to the caspase-3/7 activity.

Cell Cycle Analysis

Principle: This method determines the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content. PI stoichiometrically binds to DNA, and the fluorescence intensity is proportional to the amount of DNA.

Protocol:

• Culture and treat cells with ARCC-4.

• Harvest the cells and wash with PBS.

• Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently and store at -20°C overnight.

• Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A (to prevent staining of RNA).

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

• The resulting histogram can be analyzed to determine the percentage of cells in each phase of the cell cycle.

Western Blotting for AR Degradation

Principle: This technique is used to detect and quantify the amount of androgen receptor protein in cell lysates, providing direct evidence of ARCC-4-induced degradation.

Protocol:

• Culture and treat cells with ARCC-4 for various time points and at different concentrations.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against the androgen receptor overnight at 4°C.

• Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Image the blot and perform densitometric analysis to quantify the AR protein levels, normalizing to a loading control such as GAPDH or β-actin.

Conclusion

The protocols outlined in these application notes provide a robust framework for evaluating the efficacy of ARCC-4 in cancer cell lines. By employing these assays, researchers can quantify the potent and specific effects of ARCC-4 on androgen receptor degradation, leading to the inhibition of cell proliferation and the induction of apoptosis. These methods are essential for the preclinical assessment and development of ARCC-4 as a potential therapeutic agent for androgen-dependent malignancies.

References

• 1. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Androgen receptor degradation by the E3 ligase CHIP modulates mitotic arrest in prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Enzalutamide Resistance with ARCC-4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing ARCC-4, a Proteolysis Targeting Chimera (PROTAC), for studying and overcoming enzalutamide (B1683756) resistance in prostate cancer. The protocols outlined below are based on established methodologies for characterizing ARCC-4's efficacy in preclinical models.

Introduction to ARCC-4 and Enzalutamide Resistance

Androgen receptor (AR) signaling is a critical driver of prostate cancer growth and survival.[1] Enzalutamide, a potent AR antagonist, is a standard-of-care treatment for advanced prostate cancer.[2] However, the majority of patients eventually develop resistance to enzalutamide, often through mechanisms that involve the AR itself.[3][4] These resistance mechanisms include AR gene amplification, point mutations, and the expression of AR splice variants.[3][5]

ARCC-4 is a PROTAC designed to overcome these resistance mechanisms by inducing the degradation of the AR protein rather than simply inhibiting it.[6][7] It is a heterobifunctional molecule that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the AR, leading to its ubiquitination and subsequent degradation by the proteasome.[1][8] This approach has been shown to be effective against wild-type AR, amplified AR, and clinically relevant AR mutants that confer resistance to enzalutamide.[5][6][7]

Key Advantages of ARCC-4

• Overcomes AR Overexpression: ARCC-4 effectively degrades the AR protein even in cells with high levels of AR amplification, a common mechanism of enzalutamide resistance.[5][6]

• Active Against AR Mutants: ARCC-4 maintains its degradative activity against clinically relevant AR point mutations (e.g., F876L, T877A) that can render enzalutamide ineffective.[5][7]

• Effective in High Androgen Environments: Unlike enzalutamide, which competes with androgens for AR binding, ARCC-4's catalytic mode of action allows it to remain effective even in the presence of elevated androgen levels.[6]

• Induces Apoptosis and Inhibits Proliferation: By degrading the AR, ARCC-4 effectively inhibits downstream AR signaling, leading to the induction of apoptosis and inhibition of proliferation in enzalutamide-resistant prostate cancer cells.[6][8]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the activity of ARCC-4 in various prostate cancer cell models.

Parameter	Cell Line	Value	Reference
DC₅₀ (AR Degradation)	VCaP	5 nM	[1][8]
Dₘₐₓ (AR Degradation)	VCaP	>95%	[1][8]
AR Degradation (100 nM, 12h)	Prostate Cancer Cells	>98%	[8]
AR Degradation (100 nM, 6h)	VCaP and LNCaP	>90%	[9]

• DC₅₀: The concentration of a substance that produces 50% of the maximal degradation of the target protein.

• Dₘₐₓ: The maximum observed degradation of the target protein.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of ARCC-4 and a general workflow for studying enzalutamide resistance.

Caption: Mechanism of action of ARCC-4 as a PROTAC for Androgen Receptor degradation.

Caption: General experimental workflow for evaluating ARCC-4 in enzalutamide resistance.

Experimental Protocols

The following are detailed protocols for key experiments to study the effects of ARCC-4 on enzalutamide-resistant prostate cancer cells.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of ARCC-4 and enzalutamide on the viability of prostate cancer cells.

Materials:

• Enzalutamide-sensitive and -resistant prostate cancer cell lines (e.g., LNCaP, VCaP, C4-2B)

• Complete cell culture medium

• 96-well plates

• Enzalutamide and ARCC-4 stock solutions (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed prostate cancer cells in 96-well plates at a density of 5 x 10³ cells/well in 100 µL of complete medium.[10][11]

• Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.[10][11]

• Prepare serial dilutions of enzalutamide and ARCC-4 in complete medium. The final concentrations may range from 0.1 nM to 100 µM.[8][10]

• Remove the medium from the wells and add 100 µL of the drug dilutions. Include a vehicle control (DMSO) and an untreated control.

• Incubate the cells for 24 to 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[10][11]

• After the incubation, carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[11]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ values (the concentration of drug that inhibits cell growth by 50%).

Protocol 2: Western Blot Analysis for AR Degradation

This protocol is for assessing the degradation of the Androgen Receptor and its variants following treatment with ARCC-4.

Materials:

• Enzalutamide-sensitive and -resistant prostate cancer cell lines

• 6-well plates

• ARCC-4 and enzalutamide stock solutions

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-AR, anti-AR-V7, anti-GAPDH, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with the desired concentrations of ARCC-4, enzalutamide, or vehicle control for the specified time (e.g., 2 to 24 hours).

• Wash the cells with ice-cold PBS and lyse them in RIPA buffer.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.[12]

• Block the membrane with blocking buffer for 1 hour at room temperature.[12]

• Incubate the membrane with the primary antibody (e.g., anti-AR) overnight at 4°C with gentle agitation.[12]

• Wash the membrane three times with TBST for 5-10 minutes each.[12]

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[12]

• Wash the membrane again as in step 9.[12]

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.[12]

• Use a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.[12] Quantify the band intensities to determine the extent of AR degradation.

Protocol 3: Quantitative Real-Time PCR (qRT-PCR) for AR Target Gene Expression

This protocol is for measuring the expression of AR target genes to assess the downstream effects of AR degradation by ARCC-4.

Materials:

• Treated and untreated prostate cancer cells

• RNA extraction kit (e.g., RNeasy Mini Kit)

• cDNA synthesis kit

• qRT-PCR master mix (e.g., SYBR Green)

• Primers for AR target genes (e.g., PSA, TMPRSS2) and a housekeeping gene (e.g., GAPDH)

• qRT-PCR instrument

Procedure:

• Treat cells with ARCC-4 or enzalutamide as described for the western blot protocol.

• Extract total RNA from the cells using an RNA extraction kit according to the manufacturer's instructions.

• Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• Perform qRT-PCR using the synthesized cDNA, qRT-PCR master mix, and specific primers for the genes of interest.

• Run the PCR reaction in a qRT-PCR instrument.

• Analyze the data using the ΔΔCt method to determine the relative gene expression levels, normalized to the housekeeping gene.

These protocols provide a foundation for investigating the efficacy of ARCC-4 in overcoming enzalutamide resistance. Researchers should optimize the specific conditions for their cell lines and experimental setup.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. erc.bioscientifica.com [erc.bioscientifica.com]
• 3. Current uses and resistance mechanisms of enzalutamide in prostate cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phase II Multicenter Study of Enzalutamide in Metastatic Castration-Resistant Prostate Cancer to Identify Mechanisms Driving Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. ovid.com [ovid.com]
• 11. Construction of enzalutamide-resistant cell model of prostate cancer and preliminary screening of potential drug-resistant genes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for In Vivo Studies Using ARCC-4 in Mouse Models

Introduction

ARCC-4 is a potent, selective, and enzalutamide-based Proteolysis Targeting Chimera (PROTAC) that potently degrades the androgen receptor (AR).[1][2][3][4] It functions by recruiting the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the AR, leading to its ubiquitination and subsequent proteasomal degradation.[2][5] In vitro studies have demonstrated that ARCC-4 effectively degrades AR in various prostate cancer cell lines, including those with mutations that confer resistance to conventional antiandrogen therapies like enzalutamide (B1683756).[2][6] ARCC-4 has been shown to be more effective than enzalutamide at inhibiting cell proliferation and inducing apoptosis in AR-amplified prostate cancer cells, particularly in high-androgen environments.[2][6]

While extensive in vitro data highlights the promise of ARCC-4, published in vivo studies in mouse models are not yet available. Future research is required to develop formulations with pharmacokinetic and pharmacodynamic properties suitable for in vivo investigations.[2] This document provides a detailed, albeit prospective, set of application notes and protocols for researchers planning to conduct in vivo studies with ARCC-4 in mouse models, based on its known in vitro characteristics and standard preclinical methodologies.

In Vitro Efficacy of ARCC-4

The following tables summarize the key quantitative data from in vitro studies of ARCC-4, which can inform the design of future in vivo experiments.

Table 1: In Vitro Degradation Potency of ARCC-4

Parameter	Cell Line	Value	Reference
DC50	VCaP	5 nM	[3][4]
Dmax	VCaP	>95%	[1][3]
Time to Dmax	VCaP	12 hours	[3][4]

Table 2: Comparison of Anti-proliferative Activity

Compound	Cell Line	IC50	Androgen Condition	Reference
ARCC-4	VCaP	~10-fold more potent than enzalutamide	0.1 nM R1881	[2]
Enzalutamide	VCaP	-	0.1 nM R1881	[2]
ARCC-4	LNCaP/AR	Potent inhibition	Not specified	[2]
Enzalutamide	LNCaP/AR	Less potent than ARCC-4	Not specified	[2]

Proposed In Vivo Experimental Protocol: Xenograft Mouse Model

This protocol outlines a hypothetical study to evaluate the anti-tumor efficacy of ARCC-4 in a castrate-resistant prostate cancer (CRPC) xenograft mouse model.

1. Animal Model:

• Species: Male immunodeficient mice (e.g., NOD/SCID or NSG)

• Age: 6-8 weeks

• Source: Reputable commercial vendor

• Acclimatization: Minimum of one week prior to study initiation.

2. Cell Line and Tumor Implantation:

• Cell Line: VCaP cells, which overexpress AR and are sensitive to ARCC-4 in vitro.

• Cell Preparation: Harvest VCaP cells during the logarithmic growth phase. Resuspend cells in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 1 x 107 cells/mL.

• Implantation: Subcutaneously inject 100 µL of the cell suspension (1 x 106 cells) into the right flank of each mouse.

3. Tumor Growth Monitoring and Randomization:

• Monitor tumor growth by caliper measurements at least twice weekly.

• Calculate tumor volume using the formula: (Length x Width2) / 2.

• Once tumors reach an average volume of 150-200 mm3, randomize mice into treatment groups (n=8-10 mice per group).

4. Treatment Groups:

• Group 1: Vehicle control (e.g., DMSO, PEG300, Tween-80 in saline)[3]

• Group 2: Enzalutamide (positive control)

• Group 3: ARCC-4 (low dose)

• Group 4: ARCC-4 (high dose)

5. Dosing and Administration:

• Formulation: Prepare ARCC-4 and enzalutamide in a suitable vehicle for the chosen route of administration. Due to potential poor oral bioavailability of VHL-based PROTACs, intraperitoneal (IP) or subcutaneous (SC) administration may be initially explored.[7]

• Dosing Regimen: Administer daily or on an optimized schedule based on preliminary pharmacokinetic studies.

• Dose Selection: Doses should be determined based on maximum tolerated dose (MTD) studies.

6. Efficacy Endpoints:

• Tumor volume measurements.

• Body weight monitoring (as an indicator of toxicity).

• At the end of the study, collect terminal tumor tissue for pharmacodynamic analysis (e.g., Western blot for AR levels, immunohistochemistry).

• Collect blood samples for pharmacokinetic analysis and measurement of prostate-specific antigen (PSA) levels.

7. Statistical Analysis:

• Analyze differences in tumor growth between groups using appropriate statistical methods (e.g., two-way ANOVA with repeated measures).

• Compare endpoint tumor weights and biomarker levels using a one-way ANOVA or t-test.

Visualizations

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ARCC 4 | Androgen Receptor PROTAC Degrader | Tocris Bioscience [tocris.com]
• 5. Targeting Oncoproteins for Degradation by Small Molecule-Based Proteolysis-Targeting Chimeras (PROTACs) in Sex Hormone-Dependent Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Measuring the Efficacy of ARCC-4 in Degrading Androgen Receptor (AR) Mutants: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The androgen receptor (AR) is a critical driver of prostate cancer progression. While therapies targeting AR have been developed, the emergence of AR mutations often leads to treatment resistance. ARCC-4 is a potent Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of the AR protein.[1][2][3] This document provides detailed application notes and protocols for measuring the efficacy of ARCC-4 in degrading both wild-type and clinically relevant mutant forms of the androgen receptor.

Introduction

Androgen receptor (AR) signaling is a key pathway in the development and progression of prostate cancer.[1] Therapeutic strategies often involve the use of antiandrogen therapies, such as enzalutamide, which competitively inhibit the AR ligand-binding domain.[1][2] However, the development of resistance, frequently through mutations in the AR gene, limits the long-term efficacy of these treatments.[2][4]

ARCC-4 is a heterobifunctional PROTAC that offers an alternative therapeutic strategy by inducing the degradation of the AR protein.[1][3] It consists of a ligand that binds to the AR and another ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[5][6] This proximity induces the ubiquitination and subsequent proteasomal degradation of the AR, thereby eliminating AR signaling.[7][8] Studies have shown that ARCC-4 is highly potent, with a half-maximal degradation concentration (DC50) of approximately 5 nM and a maximum degradation (Dmax) of over 95%.[1][3] Importantly, ARCC-4 has demonstrated efficacy against various clinically relevant AR mutants that confer resistance to traditional antiandrogens.[2][4][9]

These application notes provide a comprehensive guide for researchers to evaluate the efficacy of ARCC-4 against various AR mutants using established cellular and molecular biology techniques.

Data Presentation

The following tables summarize the quantitative data on the efficacy of ARCC-4 in degrading wild-type and mutant AR.

Table 1: In Vitro Degradation Potency of ARCC-4

Cell Line	AR Status	DC50 (nM)	Dmax (%)	Reference
VCaP	Wild-Type (amplified)	5	>95%	[1][3]
LNCaP	T877A Mutant	~5	>98%	[5][6]
HEK293T	Overexpressed WT AR	Not Reported	High	[2]
HEK293T	Overexpressed F876L AR	Not Reported	High	[2]
HEK293T	Overexpressed T877A AR	Not Reported	High	[2]
HEK293T	Overexpressed L702H AR	Not Reported	High	[4]
HEK293T	Overexpressed H874Y AR	Not Reported	High	[4]
HEK293T	Overexpressed M896V AR	Not Reported	High	[4]

Table 2: Effect of ARCC-4 on Cell Proliferation

Cell Line	AR Status	IC50 (nM)	Comparison to Enzalutamide	Reference
LNCaP/F876L AR	F876L Mutant	More potent than Enzalutamide	ARCC-4 retains antiproliferative effect	[2]
AR-amplified prostate cancer cells	Amplified AR	Potent inhibition	Outperforms Enzalutamide	[1][2]

Signaling Pathways and Experimental Workflows

Figure 1: Androgen Receptor (AR) Signaling Pathway.

Figure 2: Mechanism of ARCC-4 Mediated AR Degradation.

Figure 3: General Experimental Workflow.

Experimental Protocols

Generation of Stable Cell Lines Expressing AR Mutants

This protocol describes the generation of stable cell lines to consistently express specific AR mutants for reproducible experiments.

Materials:

• HEK293T cells

• Expression vector containing the AR mutant of interest (e.g., F876L, T877A) and a selection marker (e.g., neomycin resistance)

• Transfection reagent (e.g., Lipofectamine 3000)

• Complete growth medium (DMEM with 10% FBS)

• Selection antibiotic (e.g., G418)

• 96-well plates

Protocol:

• Transfection:

  • Seed HEK293T cells in a 6-well plate and grow to 70-90% confluency.

  • Transfect the cells with the AR mutant expression vector using a suitable transfection reagent according to the manufacturer's protocol.

• Selection:

  • 48 hours post-transfection, begin selection by adding the appropriate concentration of the selection antibiotic (e.g., G418, determined by a kill curve) to the growth medium.

  • Replace the selection medium every 3-4 days.

• Clonal Isolation:

  • After 2-3 weeks of selection, when discrete antibiotic-resistant colonies are visible, isolate single colonies.

  • This can be done by limiting dilution in 96-well plates.

• Expansion and Verification:

  • Expand the isolated clones.

  • Verify the expression of the AR mutant in each clone by Western blotting.

Western Blot Analysis of AR Degradation

This protocol is to quantify the degradation of AR protein in response to ARCC-4 treatment.

Materials:

• Prostate cancer cell lines (e.g., VCaP, LNCaP) or stable cell lines expressing AR mutants

• ARCC-4

• DMSO (vehicle control)

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-AR, anti-GAPDH, or anti-β-tubulin (loading control)

• HRP-conjugated secondary antibody

• ECL substrate

Protocol:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with varying concentrations of ARCC-4 (e.g., 0.1 nM to 1000 nM) or DMSO for a specified time (e.g., 4, 8, 16, 24 hours).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in 100-200 µL of RIPA buffer.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Prepare protein samples by adding Laemmli buffer and boiling for 5 minutes.

  • Load 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary anti-AR antibody (e.g., 1:1000 dilution) and a loading control antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane three times with TBST.

  • Apply ECL substrate and capture the chemiluminescent signal.

  • Quantify band intensities and normalize the AR signal to the loading control to determine the percentage of degradation.

Cell Viability Assay

This protocol measures the effect of ARCC-4-induced AR degradation on cell proliferation and viability.

Materials:

• Prostate cancer cell lines

• ARCC-4

• Complete growth medium

• 96-well plates

• MTT or MTS reagent

• Solubilization solution (for MTT)

• Microplate reader

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment:

  • Treat cells with a range of ARCC-4 concentrations in triplicate for 48-72 hours.

• MTT/MTS Assay:

  • Add 10-20 µL of MTT or MTS reagent to each well.

  • Incubate for 1-4 hours at 37°C.

  • If using MTT, add 100 µL of solubilization solution and incubate until formazan (B1609692) crystals are dissolved.

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 490 nm for MTS).

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Immunoprecipitation of Ubiquitinated AR

This protocol confirms that ARCC-4 induces the ubiquitination of the AR protein.

Materials:

• Treated cell lysates (from Western blot protocol)

• Anti-AR antibody

• Protein A/G agarose (B213101) beads

• Wash buffer (e.g., modified RIPA buffer)

• Elution buffer

• Anti-ubiquitin antibody

Protocol:

• Immunoprecipitation:

  • Pre-clear cell lysates with protein A/G agarose beads.

  • Incubate the pre-cleared lysate with an anti-AR antibody overnight at 4°C.

  • Add protein A/G agarose beads and incubate for 2-4 hours at 4°C to capture the AR-antibody complex.

• Washing and Elution:

  • Wash the beads several times with wash buffer to remove non-specific binding.

  • Elute the immunoprecipitated proteins from the beads using elution buffer.

• Western Blot Analysis:

  • Analyze the eluted proteins by Western blotting using an anti-ubiquitin antibody to detect poly-ubiquitinated AR.

ELISA for Prostate-Specific Antigen (PSA) Secretion

This protocol measures the secretion of PSA, a downstream target of AR signaling, to assess the functional consequence of AR degradation.

Materials:

• LNCaP cells

• ARCC-4

• Medium with charcoal-stripped FBS

• PSA ELISA kit

Protocol:

• Cell Culture and Treatment:

  • Seed LNCaP cells in a 96-well plate in medium containing charcoal-stripped FBS.

  • After 24 hours, treat the cells with increasing concentrations of ARCC-4.

• Supernatant Collection:

  • After 48-72 hours of treatment, collect the cell culture supernatant.

• ELISA:

  • Perform the PSA ELISA on the collected supernatants according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the concentration of PSA in each sample using the standard curve provided with the kit. A decrease in PSA levels indicates inhibition of AR signaling.

Quantitative Real-Time PCR (qRT-PCR) for AR Target Genes

This protocol measures the mRNA expression of AR target genes to confirm the downstream effects of AR degradation.

Materials:

• Treated cells

• RNA extraction kit

• cDNA synthesis kit

• SYBR Green or TaqMan master mix

• Primers for AR target genes (e.g., KLK3 (PSA), TMPRSS2, FKBP5) and a housekeeping gene (e.g., GAPDH)

Protocol:

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from treated cells using a commercial kit.

  • Synthesize cDNA from 1 µg of total RNA.

• qPCR:

  • Perform qPCR using SYBR Green or TaqMan-based assays with specific primers for AR target genes and a housekeeping gene.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

Conclusion

ARCC-4 is a highly effective degrader of wild-type and mutant androgen receptors, offering a promising therapeutic strategy for prostate cancer, particularly in cases of resistance to conventional antiandrogen therapies. The protocols outlined in this document provide a robust framework for researchers to quantify the efficacy of ARCC-4 and similar PROTAC molecules in degrading AR, inhibiting cell proliferation, and downregulating AR-mediated signaling pathways. These methods are essential for the preclinical evaluation and further development of AR-targeting protein degraders.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Ubiquitin immunoprecipitation using an anti-ubiquitin nanobody [protocols.io]
• 4. An optimized protocol to detect protein ubiquitination and activation by ubiquitination assay in vivo and CCK-8 assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. phoenixbiotech.net [phoenixbiotech.net]
• 7. Protocol of Stable Cell Line Generation - Creative BioMart [creativebiomart.net]
• 8. Protein Degradation using the Ubiquitin-Proteasome Pathway | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for ARCC-4 in Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

ARCC-4 is a potent Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of the Androgen Receptor (AR), a key driver in prostate cancer.[1] Unlike traditional inhibitors such as enzalutamide (B1683756) which merely block AR activity, ARCC-4 facilitates the ubiquitination and subsequent proteasomal degradation of the AR protein.[1][2] This mechanism of action offers a promising strategy to overcome resistance to standard anti-androgen therapies, which can be driven by AR overexpression or mutations.[1][3] Preclinical studies have demonstrated that ARCC-4 is more effective than enzalutamide in cellular models of prostate cancer, including those with clinically relevant AR mutations.[1] While direct clinical data on ARCC-4 in combination with other drugs is not yet available, its mechanism of action suggests significant potential for synergistic effects when combined with other anticancer agents.

These application notes provide a framework for investigating ARCC-4 in combination with other drugs, offering hypothetical yet scientifically grounded protocols for preclinical evaluation.

Rationale for Combination Therapies

Combining ARCC-4 with other therapeutic agents can be hypothesized to enhance anti-tumor efficacy and overcome resistance through complementary mechanisms of action:

• Vertical Blockade of the AR Signaling Pathway: Combining ARCC-4 with AR signaling inhibitors that work upstream or downstream could lead to a more profound and durable pathway inhibition. For instance, combining with an androgen synthesis inhibitor like abiraterone (B193195) could reduce the ligand that activates any residual AR, while ARCC-4 eliminates the receptor itself.

• Targeting Parallel Survival Pathways: Prostate cancer cells can develop resistance by activating alternative survival pathways. Combining ARCC-4 with inhibitors of these pathways (e.g., PI3K/Akt inhibitors) could prevent this escape mechanism.

• Enhancing Apoptotic Induction: ARCC-4 has been shown to induce apoptosis.[2] Combining it with agents that lower the apoptotic threshold (e.g., BCL-2 inhibitors) could lead to synergistic cell killing.

• Overcoming Resistance to ARCC-4: Although not yet observed, resistance to ARCC-4 could theoretically emerge. Combination therapies could prevent or delay the development of such resistance.

Quantitative Data Summary

The following tables summarize key preclinical data for ARCC-4 and other relevant AR-targeting PROTACs. This data provides a baseline for designing and interpreting combination studies.

Table 1: In Vitro Degradation and Proliferation Inhibition

Compound	Cell Line	DC50 (nM)	Dmax (%)	IC50 (nM) - Proliferation	Reference
ARCC-4	VCaP	5	>95	Not Reported	[2]
ARCC-4	LNCaP	Not Reported	~98 (at 12h)	Not Reported
ARD-266	LNCaP	0.5	>95	6	[4]
ARD-266	VCaP	1	>95	Not Reported	[4]
ARD-266	22Rv1	0.2	>95	Not Reported	[4]
TD-802	LNCaP	12.5	93	Not Reported	[4]

Table 2: In Vivo Tumor Growth Inhibition (TGI)

Compound	Xenograft Model	Dosing	TGI (%)	Reference
ARD-61	MDA-MB-453	Not Specified	More effective than enzalutamide	[5][6]
ARV-766	Not Specified	Not Specified	Robustly suppresses tumor growth	[7]
ITRI-90	CWR22Rv1	Not Specified	Strong antitumor efficacy	[8]

Signaling Pathways and Mechanisms of Action

Androgen Receptor (AR) Signaling Pathway

The AR signaling pathway is a critical driver of prostate cancer cell growth and survival. Upon binding to androgens, the AR translocates to the nucleus, where it acts as a transcription factor to regulate the expression of genes involved in cell proliferation and survival.[9][10]

Caption: Simplified Androgen Receptor (AR) Signaling Pathway.

Mechanism of Action of ARCC-4 (PROTAC)

ARCC-4 is a heterobifunctional molecule that links a ligand for the AR to a ligand for an E3 ubiquitin ligase (in this case, VHL). This proximity induces the formation of a ternary complex, leading to the polyubiquitination of the AR and its subsequent degradation by the proteasome.[11][12]

Caption: Mechanism of action of ARCC-4 as a PROTAC for AR degradation.

Experimental Protocols

The following are detailed protocols for evaluating the combination of ARCC-4 with a hypothetical partner drug (Drug X). These protocols can be adapted for specific combination partners.

In Vitro Synergy Analysis

Objective: To determine if the combination of ARCC-4 and Drug X results in synergistic, additive, or antagonistic effects on the proliferation of prostate cancer cell lines.

Materials:

• Prostate cancer cell lines (e.g., LNCaP, VCaP, 22Rv1)

• Cell culture medium and supplements

• ARCC-4 and Drug X

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo®)

• Plate reader for luminescence

Procedure:

• Cell Seeding: Seed prostate cancer cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare stock solutions of ARCC-4 and Drug X in a suitable solvent (e.g., DMSO). Create a dilution series for each drug.

• Combination Treatment: Treat the cells with a matrix of concentrations of ARCC-4 and Drug X, both as single agents and in combination. Include a vehicle control.

• Incubation: Incubate the plates for a period relevant to the cell doubling time (e.g., 72 hours).

• Viability Assessment: Measure cell viability using a luminescence-based assay according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the viability data to the vehicle control.

  • Calculate the IC50 for each drug alone.

  • Use a synergy model (e.g., Bliss Independence or Loewe Additivity) to calculate a synergy score (e.g., Combination Index, CI). A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Caption: Workflow for in vitro synergy analysis of ARCC-4 in combination with another drug.

In Vivo Xenograft Study

Objective: To evaluate the in vivo efficacy of ARCC-4 in combination with Drug X in a prostate cancer xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or NSG mice)

• Prostate cancer cell line for xenograft (e.g., VCaP)

• Matrigel

• ARCC-4 and Drug X formulated for in vivo administration

• Calipers for tumor measurement

• Animal welfare and monitoring equipment

Procedure:

• Tumor Implantation: Subcutaneously implant prostate cancer cells mixed with Matrigel into the flanks of the mice.

• Tumor Growth and Randomization: Monitor tumor growth. Once tumors reach a specified size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., Vehicle, ARCC-4 alone, Drug X alone, ARCC-4 + Drug X).

• Drug Administration: Administer the drugs according to a predetermined dosing schedule and route (e.g., oral gavage, intraperitoneal injection).

• Monitoring:

  • Measure tumor volume with calipers 2-3 times per week.

  • Monitor animal body weight and overall health.

• Endpoint: Continue treatment until a predefined endpoint is reached (e.g., maximum tumor volume, signs of toxicity).

• Tissue Collection and Analysis: At the end of the study, collect tumors for pharmacodynamic analysis (e.g., Western blot for AR levels, immunohistochemistry).

• Data Analysis:

  • Calculate tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

  • Statistically compare the tumor growth curves between the combination group and the single-agent groups.

Caption: Workflow for in vivo xenograft study of ARCC-4 in combination therapy.

Conclusion

ARCC-4 represents a promising therapeutic agent for prostate cancer, particularly in the context of overcoming resistance to existing therapies. The exploration of ARCC-4 in combination with other anticancer drugs is a logical and scientifically driven next step in its development. The protocols and data presented here provide a foundational framework for researchers to design and execute preclinical studies to evaluate the synergistic potential of ARCC-4 combination therapies, with the ultimate goal of developing more effective treatments for patients with prostate cancer.

References

• 1. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. A highly potent PROTAC androgen receptor (AR) degrader ARD-61 effectively inhibits AR-positive breast cancer cell growth in vitro and tumor growth in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting androgen receptor and the variants by an orally bioavailable Proteolysis Targeting Chimeras compound in castration resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. portlandpress.com [portlandpress.com]
• 12. Proteolysis targeting chimera - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Improving ARCC-4 solubility for cell culture

Welcome to the technical support center for ARCC-4, a potent proteolysis-targeting chimera (PROTAC) for androgen receptor (AR) degradation. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to facilitate the effective use of ARCC-4 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is ARCC-4 and what is its mechanism of action?

A1: ARCC-4 is a potent and selective PROTAC designed to target the androgen receptor (AR) for degradation.[1][2] It is a heterobifunctional molecule composed of a ligand that binds to the von Hippel-Lindau (VHL) E3 ubiquitin ligase and a ligand based on enzalutamide (B1683756) that binds to the AR.[1][3] By simultaneously binding to both AR and VHL, ARCC-4 forms a ternary complex that induces the ubiquitination of AR, marking it for degradation by the proteasome.[3][4][5] This leads to a reduction in the total cellular levels of the AR protein.[2]

Q2: What are the primary applications of ARCC-4?

A2: ARCC-4 is primarily used in cancer research, particularly in cellular models of prostate cancer, to study the effects of androgen receptor degradation.[2][4] It is effective in degrading both wild-type and clinically relevant mutant forms of the AR, making it a valuable tool for investigating AR-dependent signaling pathways and potential therapeutic strategies for castration-resistant prostate cancer (CRPC).[2][4]

Q3: In which cell lines has ARCC-4 been shown to be effective?

A3: ARCC-4 has demonstrated potent activity in various prostate cancer cell lines, including VCaP and LNCaP cells.[1][2] It has been shown to induce near-complete AR degradation in these cells.[2][4]

Troubleshooting Guide: Improving ARCC-4 Solubility in Cell Culture

A common challenge encountered when working with ARCC-4 is its low aqueous solubility, which can lead to precipitation when preparing working solutions in cell culture media. The following guide provides a systematic approach to overcome these solubility issues.

Problem: My ARCC-4 precipitates out of solution when I add it to my cell culture medium.

This is a frequent issue due to the hydrophobic nature of ARCC-4. Here are the potential causes and recommended solutions:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of ARCC-4 in the aqueous cell culture medium exceeds its solubility limit. ARCC-4 has very poor aqueous solubility (approximately 16.3 ± 7.0 ng/mL at pH 6.8).[6]	Determine the maximum soluble concentration in your specific cell culture medium by performing a serial dilution test. Start with a low working concentration and incrementally increase it to find the highest concentration that remains in solution.
Improper Dissolution of Stock Solution	The initial ARCC-4 stock solution in DMSO may not be completely dissolved.	Ensure the ARCC-4 is fully dissolved in 100% high-purity, anhydrous DMSO. Use sonication or gentle warming (37°C) to aid dissolution. Visually inspect the stock solution to confirm the absence of any particulate matter before proceeding.[4]
Rapid Dilution from DMSO Stock	Adding a highly concentrated DMSO stock directly into a large volume of aqueous medium can cause the compound to "crash out" or precipitate due to the rapid change in solvent polarity.	Prepare an intermediate dilution of the DMSO stock solution in pre-warmed (37°C) cell culture medium. Add the DMSO stock dropwise while gently vortexing or swirling the medium to ensure gradual mixing.
High Final DMSO Concentration	While DMSO is an excellent solvent for ARCC-4, high concentrations can be toxic to cells and may not prevent precipitation upon significant dilution in aqueous media.	Keep the final concentration of DMSO in the cell culture medium as low as possible, ideally below 0.1%.[7][8] Most cell lines can tolerate up to 0.5% DMSO, but it is crucial to perform a vehicle control experiment to assess the effect of DMSO on your specific cell line.[7][9]
Low Temperature of Media	Adding the compound to cold media can decrease its solubility.	Always use pre-warmed (37°C) cell culture media for preparing your working solutions.

Experimental Protocols

Protocol 1: Preparation of ARCC-4 Stock Solution

Objective: To prepare a high-concentration stock solution of ARCC-4 in DMSO.

Materials:

• ARCC-4 powder

• High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath sonicator

Procedure:

• Bring the ARCC-4 vial and anhydrous DMSO to room temperature.

• Aseptically weigh the desired amount of ARCC-4 and place it in a sterile microcentrifuge tube.

• Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM). ARCC-4 is soluble in DMSO up to 100 mM.[10]

• Tightly cap the tube and vortex for 1-2 minutes.

• If the compound is not fully dissolved, sonicate the tube in a water bath for 10-15 minutes.

• Visually inspect the solution to ensure it is clear and free of any particulates.

• Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C, protected from light.

Protocol 2: Preparation of ARCC-4 Working Solution for Cell Culture

Objective: To prepare a working solution of ARCC-4 in cell culture medium with minimal precipitation.

Materials:

• ARCC-4 DMSO stock solution (from Protocol 1)

• Complete cell culture medium, pre-warmed to 37°C

• Sterile tubes

Procedure:

• Thaw an aliquot of the ARCC-4 DMSO stock solution at room temperature.

• Intermediate Dilution (Recommended): a. Prepare an intermediate dilution of the ARCC-4 stock in 100% DMSO if very low final concentrations are required. b. Alternatively, and more commonly, create an intermediate dilution by adding a small volume of the DMSO stock to a small volume of pre-warmed complete cell culture medium. For example, add 1 µL of a 1 mM stock to 99 µL of medium to get a 10 µM intermediate solution.

• Final Dilution: a. Gently vortex or swirl the pre-warmed complete cell culture medium. b. While swirling, add the required volume of the intermediate ARCC-4 solution to the bulk of the cell culture medium to achieve the desired final concentration. c. For example, to achieve a final concentration of 100 nM in 10 mL of medium, add 10 µL of a 100 µM intermediate solution.

• Visually inspect the final working solution for any signs of precipitation. If the solution is clear, it is ready to be added to the cells.

• Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Data Presentation

Table 1: ARCC-4 Solubility and Potency

Parameter	Value	Reference
Solubility in DMSO	Up to 100 mM (102.42 mg/mL)	[1][10]
Aqueous Solubility (pH 6.8)	16.3 ± 7.0 ng/mL	[6]
DC₅₀ (VCaP cells)	5 nM	[4]
Dₘₐₓ (VCaP cells)	>95%	[4]

Table 2: Recommended Maximum DMSO Concentrations for Cell Culture

Cell Tolerance	Maximum DMSO Concentration	Recommendation	Reference
Ideal	< 0.1%	Recommended for minimizing off-target effects.	[7][8]
Generally Tolerated	0.1% - 0.5%	Often used, but a vehicle control is essential.	[7][9]
High (Cell Line Dependent)	Up to 1%	May be tolerated by some robust cell lines for short durations.	[7]

Visualizations

ARCC-4 Mechanism of Action

Caption: ARCC-4 mediated degradation of the Androgen Receptor.

Experimental Workflow for ARCC-4 Treatment

Caption: Workflow for cell-based experiments with ARCC-4.

References

• 1. ARCC 4 | Androgen Receptor PROTAC Degrader | Tocris Bioscience [tocris.com]
• 2. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ARCC-4 is a Highly Potent PROTAC Androgen Receptor Degrader | MedChemExpress [medchemexpress.eu]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. rndsystems.com [rndsystems.com]

Optimizing ARCC-4 incubation time for maximum degradation

Welcome to the technical support center for ARCC-4, a potent and selective Androgen Receptor (AR) PROTAC® degrader. This resource provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their experiments for maximal degradation of the Androgen Receptor.

Frequently Asked Questions (FAQs)

Q1: What is ARCC-4 and how does it work?

A1: ARCC-4 is a heterobifunctional proteolysis-targeting chimera (PROTAC).[1] It is composed of a ligand that binds to the Androgen Receptor (AR) and another ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase, connected by a linker. This proximity induces the ubiquitination of the AR, marking it for degradation by the 26S proteasome. This targeted protein degradation approach allows for the removal of AR from the cellular environment.[2]

Q2: What are the key parameters for ARCC-4 activity?

A2: ARCC-4 is a highly potent AR degrader with a DC50 of 5 nM.[3] The Dmax, or maximum degradation, has been observed to be over 95%.[1][3][4] In prostate cancer cell lines, near-complete AR degradation (>98%) has been demonstrated with a 100 nM concentration of ARCC-4 over a 12-hour incubation period.[3][4]

Q3: How do I prepare and store ARCC-4?

A3: ARCC-4 is soluble in DMSO up to 100 mM. For long-term storage, it is recommended to store the compound at -20°C.

Q4: Does ARCC-4 degrade other receptors?

A4: ARCC-4 is selective for the Androgen Receptor. Studies have shown that it does not have a significant effect on glucocorticoid, estrogen, or progesterone (B1679170) receptors at concentrations that induce AR degradation.

Q5: Can ARCC-4 degrade mutated forms of the Androgen Receptor?

A5: Yes, ARCC-4 has been shown to be effective in degrading clinically relevant AR mutants that are associated with resistance to antiandrogen therapies.[3][4]

Optimizing Incubation Time for Maximum Degradation

To achieve optimal degradation of the Androgen Receptor using ARCC-4, it is crucial to perform a time-course experiment. The following tables provide illustrative data for optimizing incubation time at a fixed concentration of ARCC-4 (100 nM) and for determining the optimal concentration at a fixed incubation time (12 hours).

Data Presentation

Table 1: Time-Course of AR Degradation with 100 nM ARCC-4

Incubation Time (hours)	Percent AR Degradation (%)
0	0
2	35
4	68
8	92
12	>98
24	>98

Table 2: Dose-Response of AR Degradation at 12-hour Incubation

ARCC-4 Concentration (nM)	Percent AR Degradation (%)
0.1	15
1	45
5	75
10	88
50	96
100	>98

Troubleshooting Guide

Issue 1: Suboptimal Degradation of Androgen Receptor

• Possible Cause: The concentration of ARCC-4 may be too high, leading to the "hook effect".[5] At very high concentrations, the formation of binary complexes (ARCC-4 with either AR or VHL) can be favored over the productive ternary complex (AR-ARCC-4-VHL), which reduces degradation efficiency.[5]

• Solution: Perform a dose-response experiment with a wide range of concentrations to identify the optimal concentration for maximal degradation.[5] It is advisable to test concentrations in the nanomolar to low micromolar range.[5]

• Possible Cause: The incubation time may be insufficient for maximal degradation.

• Solution: Conduct a time-course experiment to determine the optimal incubation period. Degradation can often be observed within a few hours, but maximal degradation may require longer incubation times.[6]

• Possible Cause: Low expression of the VHL E3 ligase in the cell line being used.

• Solution: Verify the expression level of VHL in your cell line using Western Blot or other proteomic techniques. If VHL expression is low, consider using a different cell line with higher endogenous VHL levels.

Issue 2: Inconsistent Degradation Results Between Experiments

• Possible Cause: Variability in cell culture conditions, such as cell confluency, passage number, or overall cell health.[5]

• Solution: Standardize your cell culture protocols. Use cells within a consistent passage number range and ensure similar seeding densities for all experiments.[5]

• Possible Cause: Instability of the ARCC-4 compound in the cell culture medium over the course of the experiment.

• Solution: Assess the stability of ARCC-4 in your specific cell culture medium over the intended incubation time.[5]

Issue 3: High Background or Non-Specific Bands on Western Blot

• Possible Cause: Protein degradation during sample preparation.

• Solution: Always use a fresh sample and add a broad-spectrum protease inhibitor cocktail to your lysis buffer to prevent protein degradation.[7][8] Perform all sample handling steps at 4°C or on ice.[7]

• Possible Cause: Non-specific binding of the primary or secondary antibodies.

• Solution: Optimize your Western Blot protocol by titrating antibody concentrations and ensuring adequate blocking of the membrane.[2]

Experimental Protocols

Key Experiment: Western Blot for Quantification of AR Degradation

This protocol outlines the methodology for treating cells with ARCC-4 and quantifying the subsequent degradation of the Androgen Receptor via Western Blotting.[2]

Materials:

• Cell culture reagents

• ARCC-4 compound

• Vehicle control (e.g., DMSO)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Electrophoresis and transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against Androgen Receptor

• Primary antibody for a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment:

  • Plate cells at a suitable density and allow them to adhere overnight.[2]

  • Treat the cells with the desired concentrations of ARCC-4 or a vehicle control.[2]

  • Incubate the cells for the predetermined amount of time (e.g., 4, 8, 12, or 24 hours) at 37°C.[2]

• Cell Lysis:

  • Following treatment, aspirate the media and wash the cells twice with ice-cold PBS.[2]

  • Add lysis buffer to the cells and scrape them from the dish.[2]

  • Incubate the lysate on ice for 30 minutes, vortexing occasionally.[2]

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.[2]

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.[2]

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add an equal volume of 2x Laemmli sample buffer to each lysate.[2]

  • Boil the samples at 95-100°C for 5-10 minutes.[2]

  • Load equal amounts of protein per lane on an SDS-PAGE gel and perform electrophoresis.[2]

• Protein Transfer and Immunoblotting:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[2]

  • Block the membrane with blocking buffer for 1 hour at room temperature.[2]

  • Incubate the membrane with the primary antibody against the Androgen Receptor overnight at 4°C.[2]

  • Wash the membrane with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.[2]

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Strip the membrane and re-probe with a loading control antibody.

  • Quantify the band intensities using densitometry software. Normalize the Androgen Receptor signal to the loading control.[2]

  • Calculate the percentage of degradation relative to the vehicle-treated control.[2]

Visualizations

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. xcessbio.com [xcessbio.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]

ARCC-4 Technical Support Center: Stability, Storage, and Experimental Guidance

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of ARCC-4, a potent Androgen Receptor (AR) PROTAC degrader. Additionally, it offers troubleshooting guides and frequently asked questions to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for ARCC-4?

ARCC-4 should be stored at -20°C for up to one year or at -80°C for up to two years.[1] To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the solution after preparation.[1]

Q2: How should I prepare a stock solution of ARCC-4?

ARCC-4 is soluble in DMSO, up to 100 mM. For in vivo experiments, a clear stock solution should first be prepared, which can then be diluted with co-solvents. A suggested solvent formulation for a suspended solution is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, yielding a concentration of 5 mg/mL.[1] It is recommended to prepare fresh working solutions for in vivo experiments on the day of use.[1][2]

Q3: What is the mechanism of action for ARCC-4?

ARCC-4 is a Proteolysis Targeting Chimera (PROTAC) that selectively degrades the Androgen Receptor (AR).[3] It functions by forming a ternary complex with the AR and the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[3][4] This proximity induces the ubiquitination of the AR, targeting it for degradation by the proteasome.[4] This "event-driven" mechanism allows for potent and sustained AR degradation.[4]

Stability and Storage Data

Parameter	Condition	Duration	Recommendation
Solid Form	-20°C	1 year	Store in a dry, dark environment.[5]
-80°C	2 years	Store in a dry, dark environment.[1]
Stock Solution (in DMSO)	-20°C	1 year	Aliquot to avoid freeze-thaw cycles.[1]
-80°C	2 years	Aliquot to avoid freeze-thaw cycles.[1]
0 - 4°C	1 month	For short-term storage.[5]
Working Solution (in vivo)	Ambient	Same day	Prepare fresh before each experiment.[1][2]

Experimental Protocols

In Vitro AR Degradation Assay via Western Blot

This protocol details the steps to assess the degradation of the Androgen Receptor in prostate cancer cell lines following treatment with ARCC-4.

• Cell Culture: Plate AR-positive prostate cancer cells (e.g., VCaP, LNCaP) in 6-well plates and allow them to adhere overnight.[6]

• Treatment: Treat the cells with the desired concentrations of ARCC-4. A time-course experiment (e.g., 6, 12, 24 hours) is recommended to observe the degradation kinetics.[7] A potent degradation of over 95% can be observed with a D50 of 5 nM.[1][3]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.[6]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.[6]

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel. After electrophoresis, transfer the separated proteins to a PVDF membrane.[6]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[6]

  • Incubate the membrane with a primary antibody against AR overnight at 4°C.[6]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[6]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[6]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or low AR degradation	Compound Instability: ARCC-4 may have degraded due to improper storage or multiple freeze-thaw cycles.	Ensure proper storage at -20°C or -80°C and use aliquoted stock solutions.[1] Prepare fresh dilutions for each experiment.
Cellular Permeability: ARCC-4 may not be efficiently entering the cells.	While ARCC-4 is generally effective, ensure appropriate solvent controls (e.g., DMSO) are used and do not exceed concentrations that affect membrane integrity.
Incorrect Compound Concentration: The concentration of ARCC-4 may be too low to induce degradation.	Perform a dose-response experiment to determine the optimal concentration for your cell line. The DC50 for ARCC-4 is approximately 5 nM.[1]
VHL E3 Ligase Issues: The VHL E3 ligase may not be functional or present at sufficient levels in the cell line.	Confirm VHL expression in your cell model. VHL knockdown has been shown to reduce ARCC-4-mediated degradation.[8]
Inconsistent results between experiments	Cell Culture Variability: Differences in cell passage number, confluency, or health can impact the ubiquitin-proteasome system.	Standardize cell culture conditions, including using cells within a specific passage number range and consistent seeding densities.
Experimental Technique: Variations in incubation times, antibody concentrations, or washing steps.	Adhere strictly to the established protocol. Ensure consistent timing for all steps and use freshly prepared reagents.
"Hook Effect" (Reduced degradation at high concentrations)	Formation of Binary Complexes: At very high concentrations, PROTACs can form non-productive binary complexes (ARCC-4 with AR or ARCC-4 with VHL) instead of the productive ternary complex.	Perform a wide dose-response curve to identify the optimal concentration range and observe any potential bell-shaped curve indicative of the hook effect. Test lower concentrations (in the nanomolar range) to find the maximal degradation point.

Visualizing ARCC-4's Mechanism of Action

The following diagrams illustrate the key pathways and experimental workflows associated with ARCC-4.

Caption: Mechanism of ARCC-4 induced Androgen Receptor degradation.

Caption: Western Blot workflow for assessing AR degradation.

Caption: Troubleshooting logic for ARCC-4 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ARCC-4 is a Highly Potent PROTAC Androgen Receptor Degrader | MedChemExpress [medchemexpress.eu]
• 4. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. xcessbio.com [xcessbio.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Cytotoxicity of ARCC-4 in Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential issues of cytotoxicity when working with ARCC-4, a potent PROTAC Androgen Receptor (AR) degrader.

Frequently Asked Questions (FAQs)

Q1: What is ARCC-4 and how does it work?

ARCC-4 is a Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade the Androgen Receptor (AR). It is a heterobifunctional molecule that consists of a ligand that binds to the AR and another ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2][3] This proximity induces the ubiquitination of the AR, marking it for degradation by the proteasome.[2][4] This targeted degradation of AR leads to the inhibition of AR signaling, which is crucial for the growth and survival of prostate cancer cells.[2][4]

Q2: Is cytotoxicity an expected outcome of ARCC-4 treatment?

Yes, in AR-dependent cancer cell lines, cytotoxicity is the intended on-target effect of ARCC-4. By degrading AR, ARCC-4 is designed to induce apoptosis and inhibit the proliferation of cancer cells.[1][2] Therefore, observing cell death in prostate cancer cell lines like LNCaP, VCaP, and 22Rv1 is an indicator of the compound's efficacy.

Q3: What could be the cause of unexpected or excessive cytotoxicity?

Unexpected cytotoxicity could arise from several factors:

• On-target cytotoxicity in highly sensitive cell lines: Some cell lines may be exceptionally dependent on AR signaling, leading to rapid and extensive cell death.

• Off-target effects: Although designed to be selective, it's possible for ARCC-4 to affect other proteins, leading to unintended cytotoxicity.

• Experimental conditions: Factors such as high concentrations of the solvent (DMSO), extended exposure times, or suboptimal cell health can contribute to cytotoxicity.

• Compound stability and purity: Degradation of the compound or the presence of cytotoxic impurities could lead to unexpected cell death.

Q4: How can I distinguish between on-target and off-target cytotoxicity?

Distinguishing between on-target and off-target effects is crucial for interpreting your results. Here are some strategies:

• Use of control compounds: An inactive epimer of ARCC-4, which does not bind to the VHL E3 ligase, can be used as a negative control. If the inactive epimer does not cause cytotoxicity, it suggests the observed effect is dependent on VHL-mediated degradation.

• Rescue experiments: Overexpression of a non-degradable AR mutant could potentially rescue the cells from ARCC-4-induced cytotoxicity, confirming an on-target effect.

• Proteasome inhibition: Pre-treatment of cells with a proteasome inhibitor (e.g., MG132) should block ARCC-4-mediated AR degradation and, consequently, on-target cytotoxicity. If cytotoxicity persists, it may be due to off-target effects.

• Western Blot analysis: Correlate the level of AR degradation with the extent of cytotoxicity. A strong correlation suggests an on-target mechanism.

Troubleshooting Guide: Unexpected Cytotoxicity

This guide provides a structured approach to troubleshooting unexpected cytotoxicity observed in your experiments with ARCC-4.

Observation	Potential Cause	Recommended Action
High levels of cell death at very low ARCC-4 concentrations	Cell line is highly sensitive to AR degradation.	Perform a detailed dose-response curve to determine the precise IC50 value. Reduce the concentration range in subsequent experiments.
Compound stock concentration is incorrect.	Verify the concentration of your ARCC-4 stock solution.
Cytotoxicity is observed in AR-negative cell lines	Off-target effects of ARCC-4.	Test the effect of an inactive epimer of ARCC-4. Perform a global proteomics analysis to identify potential off-target proteins.
Non-specific toxicity of the compound or solvent.	Run a vehicle control (DMSO) at the same final concentration. Test the cytotoxicity of the individual warhead and E3 ligase binder components of ARCC-4 if available.
Inconsistent cytotoxicity results between experiments	Variability in cell culture conditions.	Ensure consistent cell passage number, confluency, and health. Standardize seeding density and incubation times.
Instability of ARCC-4 in culture medium.	Prepare fresh dilutions of ARCC-4 for each experiment. Assess the stability of ARCC-4 in your specific cell culture medium over time.
High background cytotoxicity in control wells	Solvent (DMSO) toxicity.	Determine the DMSO tolerance of your cell line. Ensure the final DMSO concentration is below the toxic threshold (typically <0.5%).
Poor cell health or contamination.	Regularly check cell cultures for contamination (e.g., mycoplasma). Ensure optimal growth conditions.

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of ARCC-4 on a cell population.

Materials:

• ARCC-4

• AR-positive prostate cancer cells (e.g., LNCaP, VCaP)

• 96-well cell culture plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.04 N HCl in isopropanol)

• Microplate reader

Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of ARCC-4 in complete medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of ARCC-4. Include vehicle-only (DMSO) control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Western Blot for AR Degradation

Objective: To quantify the degradation of the Androgen Receptor upon treatment with ARCC-4.

Materials:

• ARCC-4

• AR-positive prostate cancer cells

• 6-well cell culture plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against AR

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• ECL substrate and imaging system

Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of ARCC-4 for a specified time (e.g., 2, 4, 8, 16, 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. Separate proteins by electrophoresis and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with blocking buffer for 1 hour. Incubate with the primary AR antibody overnight at 4°C. Wash and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the AR signal to the loading control.

Caspase-Glo® 3/7 Assay for Apoptosis

Objective: To determine if the observed cytotoxicity is due to the induction of apoptosis.

Materials:

• ARCC-4

• AR-positive prostate cancer cells

• White-walled 96-well plates

• Caspase-Glo® 3/7 Assay kit (Promega)

• Luminometer

Methodology:

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with ARCC-4 as described for the cell viability assay.

• Assay Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Reagent Addition: Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Data Acquisition: Measure the luminescence using a luminometer. An increase in luminescence indicates an increase in caspase-3/7 activity and apoptosis.

Visualizations

Caption: Mechanism of Action of ARCC-4.

Caption: Troubleshooting Workflow for Unexpected Cytotoxicity.

Caption: Experimental Workflow for a Cell Viability Assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ARCC-4 is a Highly Potent PROTAC Androgen Receptor Degrader | MedChemExpress [medchemexpress.eu]
• 3. rndsystems.com [rndsystems.com]
• 4. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Validating ARCC-4 Activity

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to validating the activity of the novel receptor tyrosine kinase ARCC-4 in a new cell line. For the purpose of this guide, ARCC-4 is a receptor that, upon binding its ligand (ARCC-Lig), autophosphorylates and activates downstream pathways leading to increased cell proliferation.

Frequently Asked Questions (FAQs)

Q1: How can I confirm that my new cell line expresses ARCC-4?

A1: The most common method to confirm protein expression is Western Blotting. You will need a validated antibody specific to ARCC-4.

• Positive Control: Use cell lysate from a cell line known to express ARCC-4 or recombinant ARCC-4 protein.

• Negative Control: Use cell lysate from a cell line known to not express ARCC-4.

• Loading Control: Always probe your membrane with an antibody for a housekeeping protein (e.g., GAPDH, β-actin) to ensure equal protein loading across lanes.[1][2]

Experimental Protocol: Western Blot for ARCC-4 Expression

• Lysate Preparation: Culture your new cell line to ~80-90% confluency. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[3]

• Protein Quantification: Determine the protein concentration of your lysate using a BCA or Bradford assay.

• SDS-PAGE: Load 20-30 µg of protein per well onto an SDS-PAGE gel. Include your positive and negative controls, and a molecular weight marker.

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[4] A Ponceau S stain can be used to verify transfer efficiency.[1][3][5]

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).[6]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against ARCC-4 (at the manufacturer's recommended dilution) overnight at 4°C.

• Washing: Wash the membrane 3 times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody (specific to the primary antibody's host species) for 1 hour at room temperature.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using a chemiluminescence imager.[5]

• Stripping and Re-probing: To check for loading controls, you can strip the membrane and re-probe with an antibody for a housekeeping protein like GAPDH.[2]

Q2: What is the best method to measure the kinase activity of ARCC-4?

A2: An in vitro kinase assay is the most direct way to measure the enzymatic activity of ARCC-4. This involves immunoprecipitating ARCC-4 from your cell lysate and then incubating it with a specific substrate and ATP. The amount of phosphorylated substrate is then quantified.

Several assay formats are available, including radiometric assays using ³²P-ATP, and non-radioactive methods like fluorescence-based or luminescence-based assays (e.g., ADP-Glo™).[7][8][9][10] For this protocol, we will outline a general fluorescence-based approach.

Experimental Protocol: In Vitro Kinase Assay

• ARCC-4 Immunoprecipitation (IP):

  • Lyse cells as described for Western Blotting.

  • Incubate 500 µg of cell lysate with an ARCC-4 antibody overnight at 4°C.

  • Add Protein A/G agarose (B213101) beads and incubate for another 2-4 hours to capture the ARCC-4/antibody complex.

  • Wash the beads 3-4 times with lysis buffer and once with kinase assay buffer to remove non-specific binders.

• Kinase Reaction:

  • Resuspend the beads in kinase assay buffer containing a specific peptide substrate for ARCC-4 and ATP.

  • Incubate the reaction at 30°C for 30-60 minutes. Include a "no-ATP" control.

• Detection:

  • Stop the reaction (e.g., by adding EDTA).[10]

  • Detect substrate phosphorylation using a phospho-specific antibody conjugated to a fluorophore or an antibody pair suitable for TR-FRET.[11]

  • Measure the signal using a compatible plate reader. The signal intensity is proportional to kinase activity.[10]

Data Presentation: Sample Kinase Activity Data

Condition	Cell Line	ARCC-4 Activity (Relative Fluorescence Units)
Untreated	New Cell Line	150 ± 25
ARCC-Lig (100 ng/mL)	New Cell Line	850 ± 60
Untreated	Positive Control	200 ± 30
ARCC-Lig (100 ng/mL)	Positive Control	1200 ± 95
Untreated	Negative Control	10 ± 5

Q3: How can I determine if ARCC-4 activation leads to a functional cellular response?

A3: Since the ARCC-4 pathway is hypothesized to drive cell proliferation, a cell proliferation assay is the ideal method to measure the downstream functional outcome. The MTT assay is a common colorimetric method that measures cell metabolic activity, which is proportional to the number of viable cells.[12][13]

Experimental Protocol: MTT Cell Proliferation Assay

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of ARCC-Lig. Include an untreated control and a vehicle control.

• Incubation: Incubate the plate for a period that allows for cell division (e.g., 48-72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 2-4 hours at 37°C, allowing metabolically active cells to convert the yellow MTT to purple formazan (B1609692) crystals.[12]

• Solubilization: Add 100 µL of a solubilization solution (e.g., SDS-HCl or DMSO) to each well to dissolve the formazan crystals.[12]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Presentation: Sample Proliferation Data

Treatment	Concentration	Absorbance (570 nm)	% Proliferation (vs. Untreated)
Untreated	-	0.45 ± 0.04	100%
ARCC-Lig	1 ng/mL	0.55 ± 0.05	122%
ARCC-Lig	10 ng/mL	0.82 ± 0.07	182%
ARCC-Lig	100 ng/mL	1.15 ± 0.10	256%
Vehicle Control	-	0.46 ± 0.05	102%

Visual Guides: Pathways and Workflows

Caption: Hypothetical ARCC-4 signaling pathway from ligand binding to cell proliferation.

Caption: Experimental workflow for validating ARCC-4 expression and activity.

Troubleshooting Guide

Q: I don't see a band for ARCC-4 on my Western Blot. What went wrong?

A: This is a common issue with several potential causes.[3][4][5] Systematically check the following:

• Protein Expression: Your new cell line may not express ARCC-4 or expresses it at a very low level.

  • Solution: Use a positive control cell line to confirm your protocol and reagents are working.[1][3] If the positive control works, consider using a more sensitive detection method or performing immunoprecipitation to enrich for ARCC-4 before running the Western Blot.

• Antibody Issues: The primary antibody may not be specific, active, or used at the correct concentration.

  • Solution: Check the antibody datasheet for validated applications and recommended dilutions.[5] Run a dot blot to confirm antibody activity.[4]

• Poor Protein Transfer: The transfer from the gel to the membrane may have been inefficient.

  • Solution: Check your transfer buffer composition and ensure no air bubbles are trapped between the gel and membrane.[1] Use a reversible stain like Ponceau S to visualize total protein on the membrane after transfer.[5]

• Sample Degradation: The protein may have been degraded during sample preparation.

  • Solution: Always use fresh lysis buffer with protease inhibitors and keep samples on ice.[1][3]

Q: My kinase assay shows very high background or inconsistent results between replicates. How can I fix this?

A: High background and variability can obscure your results.[14][15]

• Non-Specific Binding: During the IP step, other kinases may be pulled down non-specifically.

  • Solution: Increase the stringency of your wash buffers (e.g., by slightly increasing salt concentration) and add an extra wash step after the IP.

• Reagent Issues: The enzyme or ATP could be of poor quality, or pipetting could be inaccurate.

  • Solution: Ensure your kinase is active and has not undergone multiple freeze-thaw cycles.[14] Calibrate your pipettes and prepare a master mix for reagents to minimize pipetting errors.[15]

• Edge Effects: Wells on the outer edges of the microplate can be prone to evaporation.

  • Solution: Avoid using the outermost wells of the plate or fill them with buffer to create a humidity barrier.[14]

Q: I've confirmed ARCC-4 is expressed and active, but treating the cells with ARCC-Lig does not increase proliferation. What should I check?

A: This suggests a potential issue with the signaling pathway's integrity, the ligand's activity, or the assay conditions.

Caption: Troubleshooting flowchart for lack of proliferative response to ARCC-Lig.

References

• 1. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 2. youtube.com [youtube.com]
• 3. sinobiological.com [sinobiological.com]
• 4. assaygenie.com [assaygenie.com]
• 5. biossusa.com [biossusa.com]
• 6. Western Blot Troubleshooting: 10 Common Problems and Solutions [synapse.patsnap.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. caymanchem.com [caymanchem.com]
• 12. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 13. How do I measure cell proliferation? | AAT Bioquest [aatbio.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of ARCC-4 and ARV-110 for Androgen Receptor Degradation in Prostate Cancer Research

For researchers, scientists, and drug development professionals navigating the landscape of targeted protein degradation, this guide provides an objective comparison of two prominent PROTACs for androgen receptor (AR) degradation: ARCC-4 and ARV-110. This document synthesizes available experimental data to evaluate their performance and provides detailed methodologies for key assays.

The androgen receptor is a critical driver in the progression of prostate cancer.[1][2] While traditional therapies focus on inhibiting AR signaling, resistance often emerges through mechanisms like AR overexpression or mutation.[3][4] Proteolysis-targeting chimeras (PROTACs) offer a novel therapeutic strategy by inducing the degradation of the target protein.[1][5] This guide focuses on a comparative analysis of two key AR-targeting PROTACs: ARCC-4 and ARV-110 (Bavdegalutamide).

Mechanism of Action: A Tale of Two E3 Ligases

Both ARCC-4 and ARV-110 are heterobifunctional molecules designed to bring the androgen receptor into proximity with an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the AR by the proteasome.[1][2][6] The primary distinction between their mechanisms lies in the specific E3 ligase they recruit.

• ARCC-4 is an enzalutamide-based PROTAC that recruits the von Hippel-Lindau (VHL) E3 ligase .[1][6][7]

• ARV-110 (Bavdegalutamide) utilizes a ligand that recruits the Cereblon (CRBN) E3 ligase to tag the AR for degradation.[2][6]

This fundamental difference in E3 ligase recruitment can influence the degradation efficiency, cellular context-dependency, and potential off-target effects of each compound.

Fig. 1: Comparative Mechanism of Action

Performance Data: A Quantitative Comparison

The following tables summarize the key performance metrics for ARCC-4 and ARV-110 based on available preclinical data. These values provide a quantitative basis for comparing their potency and efficacy in androgen receptor degradation.

Parameter	ARCC-4	ARV-110 (Bavdegalutamide)	References
Target Protein	Androgen Receptor (AR)	Androgen Receptor (AR)	[1],[2]
E3 Ligase Recruited	von Hippel-Lindau (VHL)	Cereblon (CRBN)	[7],[2]
DC50 (Degradation)	~5 nM	~1 nM	[1],[7],[3]
Dmax (Degradation)	>95% (>98% in some cases)	>90%	[1],[7],[3],[5]
Cell Lines Tested	VCaP, LNCaP	VCaP, LNCaP, 22Rv1, MDA PCa 2B	,[8],[9]
Oral Bioavailability	Not explicitly stated	Yes	[3],[4]

Table 1: Key Performance Metrics of ARCC-4 and ARV-110

Parameter	ARCC-4	ARV-110 (Bavdegalutamide)	References
Wild-Type AR	Yes	Yes	[7],[2]
AR-F876L	Yes	Yes	[6],[5]
AR-T877A/T878A	Yes	Yes	[6],[5]
AR-L702H	Yes	Not specified	[6]
AR-H874Y/H875Y	Yes	Yes	[6],[5]
AR-M896V	Yes	Yes	[6],[5]

Table 2: Efficacy Against Clinically Relevant AR Mutants

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline the protocols for key experiments used to evaluate ARCC-4 and ARV-110.

Western Blot for AR Degradation

This protocol is a standard method to quantify the reduction in AR protein levels following treatment with a degrader.

Fig. 2: Western Blot Workflow for AR Degradation

1. Cell Culture and Treatment:

• Seed prostate cancer cells (e.g., LNCaP, VCaP) in 6-well plates and allow them to adhere and reach 70-80% confluency.[10]

• For experiments investigating androgen-dependent effects, cells can be starved in medium with charcoal-stripped fetal bovine serum (FBS) for 24 hours prior to treatment.[10]

• Treat cells with varying concentrations of ARCC-4, ARV-110, or vehicle control (e.g., DMSO) for the desired time course (e.g., 6, 12, 24 hours).[7][8]

2. Protein Extraction and Quantification:

• Wash cells twice with ice-cold phosphate-buffered saline (PBS).[10]

• Lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors.[9][10]

• Incubate the lysate on ice for 30 minutes, followed by centrifugation to pellet cell debris.[9][10]

• Determine the protein concentration of the supernatant using a BCA protein assay.[9][10]

3. Western Blotting:

• Normalize protein concentrations and prepare samples with Laemmli buffer, followed by boiling at 95°C for 5 minutes.[9][10]

• Load equal amounts of protein (20-30 µg) per lane onto a polyacrylamide gel and perform SDS-PAGE.[9][10]

• Transfer the separated proteins to a PVDF membrane.[10]

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.[11]

• Incubate the membrane with a primary antibody against AR overnight at 4°C. A loading control antibody (e.g., GAPDH, β-actin) should also be used.[10]

• Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[10]

• Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.[9]

4. Data Analysis:

• Quantify band intensities using densitometry software (e.g., ImageJ).[10]

• Normalize the AR band intensity to the corresponding loading control band intensity.

Cell Viability Assay

This assay determines the effect of the degraders on cell proliferation and cytotoxicity.

1. Cell Seeding:

• Seed prostate cancer cells in a 96-well plate at a density that allows for logarithmic growth during the treatment period.

2. Compound Treatment:

• Treat the cells with a range of concentrations of ARCC-4, ARV-110, or a vehicle control.

3. Incubation:

• Incubate the plate for a predetermined period (e.g., 72 hours).

4. Viability Measurement (using MTT or similar reagent):

• Add a tetrazolium-based reagent like MTT to each well and incubate for 1-4 hours at 37°C.[12]

• Add a solubilization solution to dissolve the formazan (B1609692) crystals.[12]

• Measure the absorbance at the appropriate wavelength using a plate reader. The absorbance is proportional to the number of viable cells.

5. Data Analysis:

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

• Plot the data to determine the half-maximal inhibitory concentration (IC50).

Clinical Development and Future Outlook

While both ARCC-4 and ARV-110 have demonstrated potent preclinical activity, ARV-110 (Bavdegalutamide) was the first PROTAC protein degrader to enter human clinical trials.[2] Phase I/II studies (NCT03888612) have shown that ARV-110 is well-tolerated and exhibits anti-tumor activity in patients with metastatic castration-resistant prostate cancer (mCRPC), particularly in those with specific AR mutations like T878X and H875Y.[13]

ARCC-4 remains a valuable tool compound for in vitro and preclinical research to further probe the biology of AR degradation via the VHL pathway.[1]

Conclusion

Both ARCC-4 and ARV-110 are highly effective degraders of the androgen receptor, outperforming traditional inhibitors like enzalutamide (B1683756) in certain preclinical models.[1][7] ARV-110 has shown a slightly lower DC50 in some reported experiments and has the advantage of demonstrated oral bioavailability and progression into clinical trials.[3][4] The choice between these two molecules for research purposes may depend on the specific experimental goals, such as investigating the differential effects of recruiting VHL versus Cereblon E3 ligases. The continued development and study of these and other AR-targeting PROTACs hold significant promise for overcoming resistance in prostate cancer treatment.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. ascopubs.org [ascopubs.org]
• 4. ASCO – American Society of Clinical Oncology [asco.org]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. PROTACs in the Management of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Western blot protocol | Abcam [abcam.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Comparison of Androgen Receptor (AR) PROTACs: ARCC-4 and Other Key Degraders

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to AR-Targeting PROTACs with Supporting Experimental Data

The landscape of therapeutic strategies for androgen receptor (AR)-driven malignancies, particularly prostate cancer, is rapidly evolving. The emergence of Proteolysis Targeting Chimeras (PROTACs) offers a paradigm shift from traditional occupancy-based inhibition to event-driven degradation of the AR protein. This guide provides a head-to-head comparison of key AR PROTACs, with a focus on ARCC-4 and the clinically advanced bavdegalutamide (B8270050) (ARV-110), supported by experimental data to inform research and development decisions.

Overview of Compared AR PROTACs

AR PROTACs are heterobifunctional molecules designed to hijack the cell's ubiquitin-proteasome system to selectively degrade the androgen receptor.[1] They typically consist of a ligand that binds to the AR (a "warhead"), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[1] This guide focuses on two prominent examples:

• ARCC-4: A potent, enzalutamide-based PROTAC that recruits the von Hippel-Lindau (VHL) E3 ligase.[2][3] It has demonstrated robust AR degradation and efficacy in cellular models of prostate cancer drug resistance.[3]

• Bavdegalutamide (ARV-110): A first-in-class, orally bioavailable AR PROTAC that is currently in clinical trials for metastatic castration-resistant prostate cancer (mCRPC).[4][5] It utilizes a cereblon (CRBN) E3 ligase ligand.[6]

Quantitative Performance Data

The following tables summarize the in vitro performance of ARCC-4 and Bavdegalutamide (ARV-110) based on available preclinical data.

Table 1: In Vitro Degradation Efficiency

PROTAC	DC50	Dmax	Cell Lines Tested	E3 Ligase Recruited
ARCC-4	~5 nM[2]	>95%[2]	VCaP, LNCaP, 22Rv1, T47D[3]	VHL[2]
Bavdegalutamide (ARV-110)	~1 nM[5]	>90% (in vivo at 1 mg/kg)[5]	LNCaP, VCaP, PDX models[5]	Cereblon[6]

DC50: Half-maximal degradation concentration. Dmax: Maximum degradation.

Table 2: Anti-proliferative Activity

PROTAC	IC50 (VCaP cells)	IC50 (LNCaP/AR cells)	Notes
ARCC-4	Lower than enzalutamide[3]	Lower than enzalutamide[3]	Outperforms its parent inhibitor, enzalutamide (B1683756), in inhibiting proliferation.[3]
Bavdegalutamide (ARV-110)	Not explicitly stated in provided snippets	Not explicitly stated in provided snippets	Inhibits AR-dependent cell proliferation at low nanomolar concentrations.[5]

IC50: Half-maximal inhibitory concentration.

Key Differentiators and Features

• E3 Ligase Recruitment: ARCC-4 utilizes VHL, while ARV-110 recruits CRBN.[2][6] This fundamental difference can influence the degradation profile, potential for resistance, and off-target effects.

• Clinical Advancement: Bavdegalutamide (ARV-110) is significantly more advanced in the drug development pipeline, having undergone extensive preclinical and clinical evaluation.[4]

• Oral Bioavailability: ARV-110 is highlighted as an orally bioavailable small molecule, a critical feature for clinical translation.[5]

• Resistance Profiles: Both ARCC-4 and ARV-110 have shown efficacy against clinically relevant AR mutants that confer resistance to traditional antiandrogen therapies like enzalutamide.[2][5] ARCC-4 has been shown to retain its antiproliferative effect in high androgen environments, a known resistance mechanism for enzalutamide.[3]

Signaling Pathways and Experimental Workflows

To visualize the underlying mechanisms and experimental procedures, the following diagrams are provided.

Caption: Mechanism of androgen receptor degradation by PROTACs.

Caption: Experimental workflow for Western blot analysis of AR degradation.

Experimental Protocols

In Vitro AR Degradation Assay (Western Blot)

This assay is fundamental for quantifying the degradation of the androgen receptor following PROTAC treatment.

• Cell Culture: Prostate cancer cell lines positive for AR (e.g., LNCaP, VCaP, 22Rv1) are plated in 6-well plates and allowed to adhere overnight.[7]

• PROTAC Treatment: Cells are treated with a serial dilution of the AR PROTAC for a specified duration (e.g., 24 hours) to determine the dose-response, or with a fixed concentration over various time points for a time-course experiment.[8]

• Cell Lysis: Following treatment, cells are washed with ice-cold PBS and lysed using RIPA buffer supplemented with protease and phosphatase inhibitors to extract total protein.[7]

• Protein Quantification: The total protein concentration in each lysate is determined using a BCA assay to ensure equal loading.[7]

• SDS-PAGE and Transfer: Equal amounts of protein (typically 20-30 µg) are separated by size via SDS-polyacrylamide gel electrophoresis and then transferred to a PVDF membrane.[7]

• Immunoblotting: The membrane is blocked for one hour (e.g., with 5% non-fat milk in TBST) to prevent non-specific antibody binding. The membrane is then incubated with a primary antibody specific to the androgen receptor overnight at 4°C. After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for one hour at room temperature.[7]

• Detection: Protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system. The intensity of the bands corresponding to AR is quantified and normalized to a loading control (e.g., tubulin) to determine the extent of degradation.[7][8]

Cell Proliferation Assay (e.g., CellTiter-Glo®)

This assay measures the impact of AR degradation on the viability and proliferation of cancer cells.

• Cell Seeding: Prostate cancer cells are seeded in an opaque-walled 96-well plate at an appropriate density.[7]

• Treatment: After 24 hours, the cells are treated with a serial dilution of the AR PROTAC.[7]

• Incubation: The plate is incubated for an extended period, typically 5-7 days, to allow for the effects on cell proliferation to become apparent.[7]

• Lysis and Signal Detection: A reagent such as CellTiter-Glo® is added to the wells, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present, an indicator of cell viability.

• Data Analysis: The luminescent signal is measured using a plate reader. The data is then used to calculate the half-maximal inhibitory concentration (IC50) of the PROTAC.

Conclusion

Both ARCC-4 and Bavdegalutamide (ARV-110) are highly potent degraders of the androgen receptor, demonstrating clear advantages over traditional inhibitors in preclinical models. ARCC-4, a VHL-recruiting PROTAC, shows excellent degradation and anti-proliferative activity. Bavdegalutamide (ARV-110), a CRBN-recruiting PROTAC, has progressed into clinical trials, underscoring its therapeutic potential. The choice of which PROTAC to investigate or develop further will depend on the specific research or clinical context, including the desired E3 ligase biology, the target patient population, and the acceptable safety profile. The data and protocols presented in this guide offer a foundational resource for researchers in the field of targeted protein degradation.

References

• 1. Frontiers | Targeting Oncoproteins for Degradation by Small Molecule-Based Proteolysis-Targeting Chimeras (PROTACs) in Sex Hormone-Dependent Cancers [frontiersin.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ASCO – American Society of Clinical Oncology [asco.org]
• 6. Preclinical Evaluation of Bavdegalutamide (ARV-110), a Novel PROteolysis TArgeting Chimera Androgen Receptor Degrader - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

ARCC-4: A Comparative Analysis of Androgen Receptor Selectivity

In the landscape of androgen receptor (AR) targeted therapies, the emergence of Proteolysis Targeting Chimeras (PROTACs) represents a paradigm shift from inhibition to targeted degradation. ARCC-4, a potent and selective AR degrader, has demonstrated significant promise in preclinical models of prostate cancer. This guide provides a comprehensive comparison of ARCC-4 with alternative AR-targeting agents, supported by experimental data, to assist researchers, scientists, and drug development professionals in making informed decisions.

Performance Comparison of AR-Targeting Compounds

ARCC-4 distinguishes itself from traditional AR antagonists and other degraders through its high potency and selectivity. The following table summarizes key performance metrics of ARCC-4 in comparison to its parent molecule, enzalutamide (B1683756), and another AR PROTAC, ARD-2128.

Compound	Type	Mechanism of Action	DC₅₀ (AR Degradation)	Dₘₐₓ (AR Degradation)	IC₅₀ (AR Binding)	Selectivity Profile
ARCC-4	PROTAC Degrader	Recruits VHL E3 ligase to induce AR ubiquitination and proteasomal degradation.[1][2][3][4]	5 nM[1][2][3][4]	>95%[1][2][5]	36 nM[6]	Selective for AR; no significant effect on glucocorticoid, estrogen, or progesterone (B1679170) receptors at concentrations that induce AR degradation.[4][6]
Enzalutamide	AR Antagonist	Competitively inhibits androgen binding to AR, preventing nuclear translocation and co-activator recruitment.[1][7][8]	N/A	N/A	70 nM[6]	High affinity for AR, weak affinity for progesterone receptor (PR), and no detectable binding to glucocorticoid or estrogen receptors.[6]
ARD-2128	PROTAC Degrader	Recruits CRBN E3 ligase to induce AR ubiquitination and proteasomal degradation.[9]	Not explicitly stated, but demonstrated significant AR degradation.[9]	Not explicitly stated	Not explicitly stated	Effects on other receptors not detailed in the provided information.

Mechanism of Action: From Inhibition to Degradation

Traditional AR antagonists like enzalutamide function by occupying the ligand-binding domain of the receptor, thereby inhibiting its function.[1][8] While effective, resistance can emerge through mechanisms such as AR overexpression or mutations.[6][9]

PROTACs, such as ARCC-4, offer an alternative strategy by inducing the degradation of the entire AR protein.[1][10] ARCC-4 is a heterobifunctional molecule composed of a ligand that binds to the AR and another ligand that recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[2][4] This proximity induces the polyubiquitination of the AR, marking it for degradation by the proteasome.[3] This catalytic mechanism allows a single molecule of ARCC-4 to induce the degradation of multiple AR proteins.[3]

ARCC-4 mediated degradation of the Androgen Receptor.

Head-to-Head Comparison: ARCC-4 vs. Enzalutamide

Studies directly comparing ARCC-4 to its parent compound, enzalutamide, have highlighted the advantages of the degradation approach. In cellular models of castration-resistant prostate cancer, ARCC-4 was more effective at inducing apoptosis and inhibiting the proliferation of AR-amplified prostate cancer cells than enzalutamide.[3][6] Furthermore, ARCC-4 effectively degrades clinically relevant AR mutants that are associated with resistance to antiandrogen therapies.[2][3][6] A key advantage is that ARCC-4 maintains its activity even in the presence of high androgen levels, a condition where enzalutamide's efficacy is diminished.[2][5][6]

Experimental Protocols

The validation of ARCC-4's selectivity and potency relies on a series of well-established experimental methodologies.

Western Blotting for AR Degradation

This technique is used to quantify the amount of AR protein in cells following treatment with ARCC-4 or other compounds.

Protocol:

• Prostate cancer cell lines (e.g., VCaP, LNCaP) are cultured and treated with varying concentrations of ARCC-4 for specific time periods (e.g., 6, 12, 24 hours).[2][11]

• Cells are lysed, and total protein is extracted.

• Protein concentration is determined using a BCA assay.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked and then incubated with a primary antibody specific for the androgen receptor.

• A secondary antibody conjugated to an enzyme (e.g., HRP) is used for detection.

• The signal is visualized using chemiluminescence, and band intensity is quantified relative to a loading control (e.g., tubulin) to determine the extent of AR degradation.[11]

Workflow for Western Blot analysis of AR degradation.

Radioligand Binding Assay for AR Affinity

This assay measures the ability of a compound to compete with a radiolabeled androgen for binding to the AR, thereby determining its binding affinity (IC₅₀).

Protocol:

• A source of androgen receptor is prepared (e.g., from prostate tissue or recombinant protein).

• A constant concentration of a radiolabeled androgen (e.g., ³H-R1881) is incubated with the AR preparation.[6]

• Increasing concentrations of the test compound (ARCC-4, enzalutamide) are added to compete with the radioligand for binding.[6]

• After incubation, bound and free radioligand are separated.

• The amount of bound radioactivity is measured using a scintillation counter.

• The IC₅₀ value, the concentration of the test compound that inhibits 50% of the specific binding of the radioligand, is calculated.[6]

Cell Viability and Proliferation Assays

These assays assess the functional consequence of AR degradation on cancer cell growth.

Protocol (using AlamarBlue):

• Prostate cancer cells are seeded in 96-well plates.[12]

• Cells are treated with a range of concentrations of the test compounds.

• After a set incubation period (e.g., 7 days), AlamarBlue reagent is added to the cells.[12]

• The reagent is metabolically reduced by viable cells, causing a colorimetric and fluorometric change.

• Fluorescence is measured to determine the number of viable cells.[12]

• The IC₅₀ for cell growth inhibition is calculated from the dose-response curve.

Androgen Receptor Signaling Pathway

The androgen receptor plays a critical role in both normal prostate development and the progression of prostate cancer.[1][13] Understanding its signaling pathway is crucial for appreciating the impact of targeted therapies.

Simplified Androgen Receptor signaling pathway.

Conclusion

ARCC-4 represents a significant advancement in the targeted degradation of the androgen receptor. Its high potency and selectivity, coupled with its ability to overcome key resistance mechanisms associated with traditional AR inhibitors, position it as a valuable tool for both basic research and as a potential therapeutic agent. The experimental data robustly supports its selective degradation of the androgen receptor over other steroid hormone receptors, validating its utility in the precise modulation of AR signaling.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. PROTACs in the Management of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ARCC 4 | Androgen Receptor PROTAC Degrader | Tocris Bioscience [tocris.com]
• 5. xcessbio.com [xcessbio.com]
• 6. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance | Semantic Scholar [semanticscholar.org]
• 8. Androgen Receptor Signaling Inhibition in Advanced Castration Resistance Prostate Cancer: What Is Expected for the Near Future? [mdpi.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. The androgen receptor-targeted proteolysis targeting chimera and other alternative therapeutic choices in overcoming the resistance to androgen deprivation treatment in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Targeting androgen receptor and the variants by an orally bioavailable Proteolysis Targeting Chimeras compound in castration resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ARCC-4 is a Highly Potent PROTAC Androgen Receptor Degrader | MedChemExpress [medchemexpress.eu]

A Head-to-Head Proteomic Comparison of ARCC-4 and ARD-2128 in Androgen Receptor Degradation

A new frontier in targeted protein degradation for androgen-receptor-driven cancers is being keenly explored by researchers, with two prominent compounds, ARCC-4 and ARD-2128, at the forefront. Both molecules are potent Proteolysis Targeting Chimeras (PROTACs) designed to eliminate the androgen receptor (AR), a key driver of prostate cancer. However, they employ distinct E3 ligase recruitment mechanisms, leading to different proteomic consequences. This guide provides a comprehensive comparison of their proteomic effects, supported by available experimental data.

Executive Summary

ARCC-4 and ARD-2128 are both highly effective in degrading the androgen receptor, but their differing E3 ligase binders—von Hippel-Lindau (VHL) for ARCC-4 and Cereblon (CRBN) for ARD-2128—result in unique molecular signatures.[1] A direct comparative proteomic analysis has revealed differential effects on AR network proteins and broader signaling pathways.[1] While both compounds show significant promise in overcoming resistance to traditional AR inhibitors, their distinct proteomic footprints may have implications for their therapeutic application and potential off-target effects.

Comparative Analysis of Biochemical and Cellular Effects

Feature	ARCC-4	ARD-2128
Target Protein	Androgen Receptor (AR)	Androgen Receptor (AR)
E3 Ligase Recruited	von Hippel-Lindau (VHL)[2][3]	Cereblon (CRBN)[2]
Mechanism of Action	PROTAC-mediated ubiquitination and proteasomal degradation of AR.[3]	PROTAC-mediated ubiquitination and proteasomal degradation of AR.[2]
AR Degradation (DC50)	~5 nM	Not explicitly stated in a direct comparison, but highly potent.
Maximal AR Degradation (Dmax)	>98%[3]	>90% at 10 nM in VCaP cells.
Cell Growth Inhibition (IC50/GI50)	Lower than enzalutamide (B1683756).[1]	4 nM in VCaP cells, 5 nM in LNCaP cells.
Oral Bioavailability	Information not available.	High, 67% in mice.

Proteomic Impact: Distinct Molecular Signatures

A study comparing the global protein profiles following treatment with ARCC-4 and ARD-2128 highlighted distinct molecular signatures for each degrader.[1] This suggests that while their primary target is the same, the choice of E3 ligase can influence the broader proteomic response. The analysis revealed differential effects on proteins within the androgen receptor network and other signaling pathways.[1] ARD-2128 was noted to have greater potency in reducing AR nuclear translocation and transactivation.[1]

While the complete quantitative dataset from a direct head-to-head comparison is not yet publicly available in a peer-reviewed format, the initial findings underscore the importance of comprehensive proteomic characterization in the development of targeted protein degraders.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the general mechanism of action for PROTACs like ARCC-4 and ARD-2128, and a typical experimental workflow for their comparative proteomic analysis.

PROTAC Mechanism of Action

Experimental Workflow Diagram

Experimental Protocols

The following is a representative protocol for a comparative proteomic analysis of ARCC-4 and ARD-2128, based on established methodologies for PROTAC proteomics.

Cell Culture and Treatment

Prostate cancer cell lines (e.g., LNCaP or VCaP) are cultured in appropriate media. Cells are then treated with ARCC-4, ARD-2128, a vehicle control (e.g., DMSO), and a negative control compound for a specified time course (e.g., 4, 8, 24 hours) at various concentrations.

Protein Extraction and Digestion

Following treatment, cells are harvested and lysed in a buffer containing protease and phosphatase inhibitors. Protein concentration is determined using a standard assay (e.g., BCA). A fixed amount of protein from each sample is then reduced, alkylated, and digested overnight with sequencing-grade trypsin.

Peptide Labeling (Tandem Mass Tag - TMT)

For quantitative proteomics using TMT, digested peptides are labeled with distinct isobaric tags for each condition. The labeled samples are then combined into a single mixture.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The peptide mixture is subjected to multi-dimensional liquid chromatography for separation, followed by analysis on a high-resolution mass spectrometer.

Data Analysis

The raw mass spectrometry data is processed using specialized software to identify and quantify proteins. For TMT-labeled experiments, the relative abundance of proteins across different conditions is determined by comparing the reporter ion intensities. For label-free experiments, quantification is based on the precursor ion signal intensities. Statistical analysis is performed to identify proteins that are significantly up- or down-regulated upon treatment with ARCC-4 or ARD-2128 compared to controls.

Bioinformatics Analysis

Differentially expressed proteins are subjected to bioinformatics analysis to identify enriched biological pathways, protein-protein interaction networks, and cellular processes affected by each compound.

Conclusion

ARCC-4 and ARD-2128 represent a promising new class of therapeutics for androgen receptor-driven cancers. While both effectively degrade the androgen receptor, their distinct E3 ligase recruiters lead to different global proteomic changes. The preliminary comparative proteomic data suggests that the choice of E3 ligase is a critical determinant of the broader cellular response to PROTACs. Further in-depth, quantitative proteomic studies are necessary to fully elucidate the distinct mechanisms and potential therapeutic advantages of each compound, which will be crucial for their clinical development and application.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Targeting androgen receptor and the variants by an orally bioavailable Proteolysis Targeting Chimeras compound in castration resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]

UBX-390: A Superior Alternative to ARCC-4 for Androgen Receptor Degradation in Prostate Cancer Research

For researchers in oncology and drug development, the targeted degradation of the Androgen Receptor (AR) presents a promising therapeutic strategy for prostate cancer. This guide provides a comprehensive comparison of two prominent AR degraders, UBX-390 and ARCC-4, offering insights into their mechanisms, efficacy, and experimental validation.

UBX-390, a novel cereblon-based Proteolysis Targeting Chimera (PROTAC), has demonstrated superior and more sustained AR degradation compared to the von Hippel-Lindau (VHL)-recruiting PROTAC, ARCC-4.[1][2] This makes UBX-390 a compelling alternative for researchers investigating AR-dependent prostate cancer. This guide will delve into the comparative performance of these two compounds, supported by quantitative data and detailed experimental protocols.

Comparative Efficacy and Specificity

UBX-390 has been shown to induce a more prolonged degradation of AR in cellular models compared to ARCC-4.[3] While both compounds effectively degrade wild-type AR, UBX-390 also shows potent degradation of various AR mutants known to confer resistance to antiandrogen therapies.[1][4]

Parameter	UBX-390	ARCC-4	Source
E3 Ligase Recruited	Cereblon (CRBN)	von Hippel-Lindau (VHL)	[1][5]
AR Degradation	Superior and sustained	Potent but less sustained	[1][3]
AR Mutants	Effective against various therapy-resistant mutants	Effective against clinically relevant mutants	[1][5]
Selectivity	Selective for AR over other nuclear receptors like GR and ER. Does not lower PR levels.	Selective for AR over GR, ER, and PR.	[3][6]
DC50	Not explicitly stated in the provided text	~5 nM	[5][7]
Dmax	Not explicitly stated in the provided text	>95%	[5][7]

Mechanism of Action: PROTAC-Mediated AR Degradation

Both UBX-390 and ARCC-4 are heterobifunctional molecules that induce the degradation of the Androgen Receptor via the ubiquitin-proteasome system.[1][8] They function by simultaneously binding to the AR and an E3 ubiquitin ligase, forming a ternary complex. This proximity facilitates the ubiquitination of AR, marking it for degradation by the 26S proteasome. The key difference in their mechanism lies in the specific E3 ligase they recruit.

Caption: UBX-390 mediated AR degradation pathway.

Caption: ARCC-4 mediated AR degradation pathway.

Experimental Protocols

The following are generalized protocols for key experiments used to compare UBX-390 and ARCC-4, based on common laboratory practices described in the research.

Cell Culture

Prostate cancer cell lines (e.g., VCaP, LNCaP, 22Rv1) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

Immunoblotting for AR Degradation

• Cell Treatment: Seed cells in multi-well plates and allow them to adhere overnight. Treat the cells with varying concentrations of UBX-390, ARCC-4, or vehicle control (DMSO) for the desired time points (e.g., 4, 24, 72 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane. Block the membrane with 5% non-fat milk or bovine serum albumin in TBST for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with a primary antibody against AR overnight at 4°C. A loading control antibody (e.g., GAPDH or β-actin) should also be used.

• Detection: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Densitometry analysis is performed to quantify the band intensities, and AR levels are normalized to the loading control.

Cell Viability Assay

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density.

• Compound Treatment: After 24 hours, treat the cells with a range of concentrations of UBX-390 or ARCC-4.

• Incubation: Incubate the plates for a specified period (e.g., 72 hours).

• Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®) to each well and measure the luminescence or absorbance according to the manufacturer's instructions.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) by plotting the cell viability against the logarithm of the compound concentration.

Experimental Workflow

Caption: Workflow for comparing UBX-390 and ARCC-4.

References

• 1. researchgate.net [researchgate.net]
• 2. UBX-390: A Novel Androgen Receptor Degrader for Therapeutic Intervention in Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. UBX‐390: A Novel Androgen Receptor Degrader for Therapeutic Intervention in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. rndsystems.com [rndsystems.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. PROTACs in the Management of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Operational Protocols for Handling ARCC-4

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of ARCC-4 (CAS No. 1973403-00-7), a potent, low-nanomolar Androgen Receptor (AR) degrader based on PROTAC technology. Given that a specific Safety Data Sheet (SDS) for ARCC-4 is not publicly available, this guidance is predicated on best practices for handling potent chemical compounds and available safety data for its component, enzalutamide. It is imperative to supplement this information with a thorough risk assessment and consultation with your institution's Environmental Health and Safety (EHS) department before commencing any work.

Compound Data Summary

The following table summarizes key data for ARCC-4, compiled from various sources.

Parameter	Value/Information	Source
Chemical Name	ARCC-4	[1]
CAS Number	1973403-00-7	[1][2]
Molecular Formula	C₅₃H₅₆F₃N₇O₇S₂	[1]
Molecular Weight	1024.18 g/mol	[1]
Purity	≥98% (HPLC)	[2]
Solubility	Soluble in DMSO (to 100 mM)
Storage (Solid)	Store at -20°C	[2][3]
Storage (in DMSO)	Store at -80°C for up to 2 years; -20°C for up to 1 year.	[3]

Personal Protective Equipment (PPE)

Due to the potent nature of ARCC-4, a comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines the recommended PPE for various laboratory tasks involving this compound.

Task	Minimum Required PPE	Recommended PPE for High-Risk Operations
General Laboratory Operations	- Nitrile gloves (single pair)- Safety glasses with side shields- Fully-buttoned laboratory coat	- Double nitrile gloves- Chemical splash goggles
Weighing of Powders	- Double nitrile gloves- Chemical splash goggles- Face shield- Disposable gown with tight-fitting cuffs- NIOSH-approved respirator (e.g., N95 for powders)	- Powered Air-Purifying Respirator (PAPR) with appropriate cartridges
Preparation of Solutions	- Double nitrile gloves- Chemical splash goggles- Face shield- Chemical-resistant apron over lab coat	- Use of a ventilated enclosure (e.g., chemical fume hood) is mandatory
Conducting Reactions	- Double nitrile gloves (material selected based on all reactants)- Chemical splash goggles- Laboratory coat	- Work should be conducted within a certified chemical fume hood or glove box
Waste Disposal	- Double nitrile gloves- Chemical splash goggles- Laboratory coat	- Chemical-resistant apron

Note: Always inspect PPE for integrity before use. Contaminated disposable PPE must be disposed of as hazardous waste. Reusable PPE must be decontaminated according to institutional protocols.

Operational and Disposal Plans

A structured workflow is essential for the safe handling and disposal of ARCC-4.

Experimental Protocols: Safe Handling Workflow

• Preparation and Pre-Handling:

  • Designate a specific handling area, such as a chemical fume hood or a glove box, for all manipulations of ARCC-4.

  • Ensure the designated area is clean and uncluttered.

  • Assemble all necessary equipment, including PPE, spill cleanup materials, and waste containers, before handling the compound.

  • Review this safety guide and any available institutional protocols.

• Handling of Solid ARCC-4:

  • Perform all weighing and aliquoting of solid ARCC-4 within a ventilated enclosure to minimize the risk of inhalation.

  • Use disposable weigh boats and spatulas to avoid cross-contamination.

  • Handle the compound gently to prevent aerosolization.

• Preparation of ARCC-4 Solutions:

  • Prepare solutions in a chemical fume hood.

  • Slowly add the solvent to the solid compound to prevent splashing.

  • Ensure the container is appropriately labeled with the compound name, concentration, solvent, and date of preparation.

• Post-Handling and Decontamination:

  • Decontaminate all work surfaces with an appropriate solvent (e.g., 70% ethanol) followed by a standard laboratory cleaning agent.

  • Decontaminate all reusable equipment that has come into contact with ARCC-4.

  • Dispose of all contaminated disposable materials as hazardous waste.

Disposal Plan

All waste materials contaminated with ARCC-4 must be treated as hazardous chemical waste.[4][5][6]

• Waste Segregation:

  • Solid Waste: Collect all contaminated solid waste, including gloves, pipette tips, weigh boats, and bench paper, in a dedicated, clearly labeled, and sealed hazardous waste container.[6]

  • Liquid Waste: Collect all solutions containing ARCC-4, including unused stock solutions and experimental media, in a separate, leak-proof, and clearly labeled hazardous waste container.[5] Do not mix with other waste streams unless explicitly permitted by your institution's EHS.

  • Sharps Waste: Dispose of any contaminated needles or other sharps in a designated sharps container for hazardous chemical waste.

• Waste Disposal Procedure:

  • All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "ARCC-4," and the approximate concentration and quantity.[5]

  • Store waste containers in a designated satellite accumulation area within the laboratory.

  • Arrange for waste pickup and disposal through your institution's EHS department. The primary recommended disposal method for potent research compounds is high-temperature incineration by a licensed hazardous waste disposal facility.[4]

  • Under no circumstances should ARCC-4 or its waste be disposed of down the drain or in the regular trash. [5][6]

Mandatory Visualizations

ARCC-4 Handling and Disposal Workflow

Caption: Logical workflow for the safe handling and disposal of ARCC-4.

References

• 1. xcessbio.com [xcessbio.com]
• 2. ARCC 4 | Androgen Receptor PROTAC Degrader | Tocris Bioscience [tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]